Enhydrin chlorohydrin

Core Science & Biosynthesis

Enhydrin Chlorohydrin: A Technical Guide to Structural Elucidation and Characterization

Introduction to Enhydrin (B1240213)

Enhydrin is a sesquiterpene lactone belonging to the germacranolide class, naturally occurring in plants of the Asteraceae family, such as Smallanthus sonchifolius (yacon).[1][2] It is recognized for its various biological activities, including potential anti-diabetic and trypanocidal effects.[2][3] The complex structure of enhydrin, featuring multiple stereocenters and functional groups, necessitates a multi-faceted approach for its structural elucidation and characterization.

Structural Elucidation of Enhydrin

The definitive structure of enhydrin has been established through a combination of spectroscopic techniques and X-ray crystallography of its derivatives.

Spectroscopic Data

A summary of the key spectroscopic data for enhydrin is presented below.

Table 1: Physicochemical and Spectroscopic Properties of Enhydrin

Property	Value
Molecular Formula	C23H28O10[1][4]
Molecular Weight	464.5 g/mol [1][4]
IUPAC Name	methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-10-[(2R,3R)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate[4]
CAS Number	33880-85-2[4]

Note: Detailed NMR (¹H, ¹³C), Mass Spectrometry, IR, and UV-Vis data would be compiled from specific literature sources in a complete whitepaper. For the purpose of this response, a general overview is provided.

X-Ray Crystallography

While direct X-ray crystallography data for enhydrin may be limited, the structure of its bromohydrin derivative has been determined by this method.[5] This analysis confirmed the cis stereochemistry at the C-1-C-10 double bond and the trans configuration of the epoxide ring at positions C-4,C-5.[5] This information is crucial for deducing the absolute stereochemistry of the parent molecule.

Characterization of Enhydrin

Isolation and Purification

Enhydrin is typically isolated from the leaves of Smallanthus sonchifolius.[6] A general experimental protocol for its extraction and purification is as follows:

Experimental Protocol: Isolation of Enhydrin

• Extraction: Dried and powdered leaves of S. sonchifolius are macerated with 70% ethanol.[2]

• Solvent Partitioning: The resulting extract is concentrated and partitioned between an organic solvent (e.g., ethyl acetate) and water to separate compounds based on polarity.

• Chromatography: The organic phase is subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of hexane (B92381) and ethyl acetate.

• Crystallization: Fractions containing enhydrin are pooled, and the compound is purified by recrystallization or through techniques like freeze crystallization.[6]

• Purity Assessment: The purity of the isolated enhydrin is assessed by High-Performance Liquid Chromatography (HPLC).[6]

Biological Activity

Enhydrin has demonstrated a range of biological activities, which are summarized in the table below.

Table 2: Reported Biological Activities of Enhydrin

Activity	Target/Organism	Key Findings
Anti-diabetic	Dipeptidyl peptidase 4 (DPP-4) enzyme	Inhibits DPP-4 activity, a mechanism relevant to glucose metabolism.[2]
Trypanocidal	Trypanosoma cruzi	Active against epimastigotes, amastigotes, and trypomastigotes of T. cruzi.[3]
Antibacterial	Staphylococcus aureus	A mixture of enhydrin and uvedalin showed activity against S. aureus.[7]
Anti-inflammatory	Nuclear factor kappa-B (NF-kB)	Inhibits NF-kB, which is involved in inflammatory processes.[2]

Chlorohydrins: Synthesis and Characterization

Chlorohydrins are a class of organic compounds containing both a chlorine atom and a hydroxyl group on adjacent carbon atoms. They are versatile intermediates in organic synthesis.

General Synthesis of Chlorohydrins

Chlorohydrins can be synthesized through several methods, with the reaction of an alkene with a source of hypochlorous acid being a common approach.

Experimental Protocol: General Synthesis of a Chlorohydrin from an Alkene

• Reagent Preparation: A concentrated aqueous solution of hypochlorous acid (HOCl) is prepared, ensuring it is substantially free of chloride and chlorate (B79027) ions.[8]

• Reaction Setup: The alkene is dissolved in an appropriate solvent system, which can be an essentially aqueous medium.[8]

• Addition Reaction: The hypochlorous acid solution is added to the alkene solution under controlled temperature conditions. The reaction proceeds via electrophilic addition.

• Workup: After the reaction is complete, the mixture is worked up by extraction with an organic solvent.

• Purification: The crude chlorohydrin is purified by column chromatography or distillation.

General Workflow for Chlorohydrin Synthesis

Enhydrin Chlorohydrin: A Hypothetical Approach

Given the presence of a reactive double bond in the structure of enhydrin, it is plausible to synthesize its chlorohydrin derivative.

Proposed Synthesis

The formation of enhydrin chlorohydrin would likely proceed via the reaction of enhydrin with hypochlorous acid across the C7-C8 double bond. The regioselectivity of this reaction would be of key interest.

Hypothetical Synthesis of Enhydrin Chlorohydrin

Proposed Structural Elucidation and Characterization

The structural elucidation of the putative enhydrin chlorohydrin would follow a similar workflow to that of the parent compound.

Table 3: Proposed Analytical Workflow for Enhydrin Chlorohydrin

Technique	Purpose	Expected Observations
Mass Spectrometry	Determine molecular weight and formula.	An increase in mass corresponding to the addition of HClO.
¹H NMR	Identify protons and their connectivity.	Disappearance of vinylic proton signals and appearance of new signals for protons on carbon-bearing Cl and OH groups.
¹³C NMR	Determine the carbon skeleton.	Disappearance of sp² carbon signals and appearance of new sp³ signals for carbons bonded to Cl and OH.
2D NMR (COSY, HSQC, HMBC)	Establish detailed connectivity and assign signals.	Correlation signals will confirm the positions of the newly introduced Cl and OH groups.
IR Spectroscopy	Identify functional groups.	Appearance of a broad O-H stretching band and a C-Cl stretching band.
X-Ray Crystallography	Determine the absolute stereochemistry.	Would provide the definitive 3D structure and stereochemistry of the new chiral centers.

Logical Flow for Structural Elucidation

Conclusion

While "enhydrin chlorohydrin" is not a known compound in the existing literature, this guide provides a comprehensive framework for its potential synthesis, structural elucidation, and characterization. By leveraging the extensive knowledge of its parent compound, enhydrin, and the well-established chemistry of chlorohydrins, researchers can design experiments to create and analyze this novel derivative. The detailed protocols and analytical workflows presented herein offer a solid foundation for such scientific endeavors, which could lead to new compounds with potentially interesting biological activities.

References

• 1. methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-10-[(2S,3S)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate | C23H28O10 | CID 44409570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enhydrin | C23H28O10 | CID 5281441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. X-Ray crystal structure and configuration of enhydrin bromohydrin - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. US5146011A - Preparation of chlorohydrins - Google Patents [patents.google.com]

Enhydrin: A Sesquiterpene Lactone with Cytotoxic Properties

An In-Depth Technical Guide to the In Vitro Mechanisms of Action of Enhydrin (B1240213) and Chlorohydrin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro mechanisms of action for the sesquiterpene lactone, Enhydrin, and the class of organic compounds known as chlorohydrins. The information is tailored for researchers, scientists, and professionals in the field of drug development, with a focus on quantitative data, detailed experimental protocols, and visual representations of molecular pathways and workflows.

Enhydrin is a sesquiterpene lactone belonging to the germacranolide subclass, isolated from the edible plant Enhydra fluctuans[1]. Sesquiterpene lactones are a diverse group of bioactive compounds known for their potential therapeutic properties, including anti-cancer activities[1].

In Vitro Cytotoxicity

Enhydrin has demonstrated significant cytotoxic effects against various human cancer cell lines. A cytotoxicity-guided isolation of compounds from Enhydra fluctuans identified enhydrin as a potent anti-proliferative agent[2].

Table 1: In Vitro Cytotoxicity of Enhydrin (IC50 values)

Cell Line	Cancer Type	IC50 (µM)
CCRF-CEM	Leukemia	0.18 - 17.34
HCT-116	Colon Carcinoma	0.18 - 17.34
MDA-MB-231	Breast Adenocarcinoma	0.18 - 17.34
U251	Glioblastoma	0.18 - 17.34

Source:[2]

Mechanism of Action: Evidence for Caspase-Independent Apoptosis

The precise molecular mechanism underlying Enhydrin's cytotoxicity is still under investigation. However, initial studies suggest a departure from the classical apoptosis pathways. An investigation into the apoptotic mechanism of enhydrin in HCT-116 and U251 cancer cells revealed no significant activation of caspases-3/7[2]. This finding points towards a caspase-independent mode of cell death or an alternative programmed cell death pathway.

Germacranolides, the class of compounds Enhydrin belongs to, are known to induce apoptosis through the intrinsic pathway and by sensitizing cells to the extrinsic pathway[3]. Caspase-independent apoptosis can be initiated by various stimuli and involves the release of mitochondrial proteins like Apoptosis-Inducing Factor (AIF) and Endonuclease G (EndoG), which then translocate to the nucleus to mediate DNA fragmentation[4][5]. It is plausible that Enhydrin triggers such a pathway.

Diagram 1: Proposed Caspase-Independent Apoptosis Pathway for Enhydrin

References

• 1. phytojournal.com [phytojournal.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Oxidative stress triggers neuronal caspase-independent death: endonuclease G involvement in programmed cell death-type III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Caspase-Independent Cell Death Mechanisms - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Enhydrin Chlorohydrin

Disclaimer: The compound "Enhydrin chlorohydrin" is not readily described in the existing scientific literature. This technical guide, therefore, presents a speculative overview based on the known properties of the parent compound, Enhydrin, a natural sesquiterpene lactone, and established chemical principles for the formation of chlorohydrins. The information provided herein, particularly concerning the physicochemical properties and synthesis of Enhydrin chlorohydrin, is based on a proposed molecular structure and should be considered theoretical.

Introduction

Enhydrin is a sesquiterpene lactone isolated from various plants, notably from the genus Smallanthus (formerly Enhydra).[1] It has garnered interest in the scientific community for its potential biological activities. This guide explores the theoretical physicochemical properties of a derivative, Enhydrin chlorohydrin. A chlorohydrin is a functional group consisting of a chlorine atom and a hydroxyl group attached to adjacent carbon atoms. The formation of a chlorohydrin from Enhydrin would likely involve the electrophilic addition of hypochlorous acid (HOCl) across one of the carbon-carbon double bonds present in the parent molecule. This modification is expected to alter the molecule's polarity, solubility, and potentially its biological activity, making it a compound of interest for further investigation in drug discovery and development.

Proposed Structure of Enhydrin Chlorohydrin

The structure of Enhydrin features a germacranolide skeleton with an α,β-unsaturated γ-lactone ring and an exocyclic double bond. For the purpose of this guide, we propose the formation of Enhydrin chlorohydrin via the reaction of the endocyclic double bond within the ten-membered ring with hypochlorous acid. The proposed reaction and resulting structure are depicted below.

Proposed Synthesis Reaction:

Proposed reaction for the formation of Enhydrin chlorohydrin.

Physicochemical Properties

The introduction of a chlorine atom and a hydroxyl group is anticipated to significantly impact the physicochemical properties of Enhydrin. The following table summarizes the computed properties of the parent compound, Enhydrin, and the predicted properties for the proposed Enhydrin chlorohydrin.

Property	Enhydrin (Computed)	Enhydrin Chlorohydrin (Predicted)	Data Source
Molecular Formula	C₂₃H₂₈O₁₀	C₂₃H₂₉ClO₁₁	PubChem[2], Predicted
Molecular Weight	464.5 g/mol	512.9 g/mol	PubChem[2], Predicted
XLogP3	1.4	~1.8 - 2.2	PubChem[2], Predicted
Hydrogen Bond Donors	0	1	PubChem[2], Predicted
Hydrogen Bond Acceptors	10	11	PubChem[2], Predicted
Rotatable Bond Count	6	6	PubChem[2], Predicted
Topological Polar Surface Area	130 Ų	~150 Ų	PubChem[2], Predicted
Predicted Solubility	Poorly soluble in water	Slightly more water-soluble than Enhydrin	Predicted
Predicted pKa	Not readily ionizable	Not readily ionizable	Predicted

Experimental Protocols

While no specific experimental protocols for the synthesis of Enhydrin chlorohydrin exist, a plausible method can be extrapolated from general procedures for the formation of chlorohydrins from alkenes.

Proposed Synthesis of Enhydrin Chlorohydrin

Objective: To synthesize Enhydrin chlorohydrin from Enhydrin via electrophilic addition of hypochlorous acid.

Materials:

• Enhydrin (isolated from a natural source or synthesized)

• tert-Butyl hypochlorite (B82951) (t-BuOCl)

• Deionized water

• Dichloromethane (B109758) (DCM)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• Dissolution: Dissolve Enhydrin (1.0 eq) in a mixture of dichloromethane and water (10:1 v/v).

• Reaction Initiation: Cool the solution to 0°C in an ice bath. Add tert-butyl hypochlorite (1.1 eq) dropwise to the stirred solution.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane:ethyl acetate solvent system. The reaction is expected to be complete within 1-3 hours.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to yield the pure Enhydrin chlorohydrin.

Workflow Diagram:

Proposed workflow for the synthesis of Enhydrin chlorohydrin.

Biological Activity and Signaling Pathways (of Enhydrin)

Currently, there is no available information on the biological activity or mechanism of action of Enhydrin chlorohydrin. However, the parent compound, Enhydrin, has been investigated for various biological activities. It is plausible that the chlorohydrin derivative may exhibit similar or modified activities.

Enhydrin has been reported to possess potential antidiabetic properties.[3] The mechanism of action is not fully elucidated but is thought to involve the modulation of metabolic pathways.

Note: The following diagram illustrates a generalized pathway that could be influenced by compounds with antidiabetic effects and is provided for illustrative purposes only. It does not represent a confirmed signaling pathway for Enhydrin.

Hypothetical signaling pathway for antidiabetic compounds.

Conclusion

Enhydrin chlorohydrin represents a novel, theoretical derivative of the natural product Enhydrin. Based on fundamental chemical principles, its synthesis is feasible, and its physicochemical properties are predicted to differ from the parent compound, potentially leading to altered biological activity. This guide provides a foundational, albeit speculative, resource for researchers interested in the synthesis and evaluation of this and similar derivatives for applications in drug discovery and development. Further experimental work is necessary to validate the proposed structure, properties, and any potential therapeutic efficacy.

References

• 1. asianjpr.com [asianjpr.com]
• 2. Enhydrin | C23H28O10 | CID 5281441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Identification of Enhydrin Chlorohydrin from Smallanthus sonchifolius

For Researchers, Scientists, and Drug Development Professionals

Abstract

Smallanthus sonchifolius (yacon) is a plant rich in bioactive sesquiterpene lactones, with enhydrin (B1240213) being a primary constituent of its leaves. While not a naturally occurring phytocompound in the fresh plant material, enhydrin chlorohydrin has been identified as a degradation product resulting from specific processing methods. This technical guide provides a comprehensive overview of the discovery context, detailed experimental methodologies for extraction and isolation, and structural elucidation of enhydrin chlorohydrin from S. sonchifolius leaves. The information presented herein is intended to support further research into the chemical diversity of yacon and the potential biological activities of its derivative compounds.

Introduction

Smallanthus sonchifolius, a member of the Asteraceae family, is traditionally cultivated in the Andean regions of South America.[1] Its leaves are a significant source of sesquiterpene lactones (STLs), a class of compounds known for a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[1][2] The most abundant STL in yacon leaves is enhydrin, which has been the subject of numerous phytochemical and pharmacological studies.[1][3]

Recent investigations into the chemical stability of yacon leaf extracts have revealed that traditional processing methods, such as decoction (heat extraction), can lead to the degradation of enhydrin.[1] This process yields several derivative compounds, including 6-deacetyldeepoxydihydroxyenhydrin, deepoxydihydroxyenhydrin, and notably, enhydrin chlorohydrin.[1] The formation of enhydrin chlorohydrin is significant as it represents a chemical transformation of the parent compound, potentially altering its bioactivity and pharmacokinetic profile. Understanding the conditions of its formation and its chemical properties is crucial for the standardized preparation of yacon-based herbal products and for the exploration of novel therapeutic agents.

This guide provides detailed protocols for the extraction of STLs from S. sonchifolius, the induced formation and subsequent isolation of enhydrin chlorohydrin, and the analytical techniques required for its structural elucidation.

Quantitative Analysis of Major Sesquiterpene Lactones in S. sonchifolius

The concentration of enhydrin and its related compound, uvedalin, can vary depending on the geographical origin and extraction method. High-Performance Liquid Chromatography (HPLC) is the standard for quantifying these compounds.

Compound	Plant Material	Extraction Method	Concentration (% of dry weight)	Reference
Enhydrin	Dried Leaves	Leaf Rinse	0.97%	[4][5]
Enhydrin	Dried Leaves	Ethanolic Extract (Ykal variety)	1.67%	[6][7]
Enhydrin	Dried Leaves	Ethanolic Extract (Ycin variety)	1.26%	[6][7]
Uvedalin	Dried Leaves	Ethanolic Extract (Ykal variety)	0.88%	[6][7]
Uvedalin	Dried Leaves	Ethanolic Extract (Ycin variety)	0.59%	[6][7]

Experimental Protocols

General Workflow for Isolation and Identification

The overall process involves the initial extraction of the parent compound, enhydrin, from dried yacon leaves, followed by a controlled degradation to form enhydrin chlorohydrin, and its subsequent purification and structural analysis.

Caption: Workflow for the isolation and identification of enhydrin chlorohydrin.

Protocol 1: Extraction and Isolation of Enhydrin

This protocol is adapted from established methods for isolating sesquiterpene lactones from S. sonchifolius.[6]

1. Plant Material Preparation:

• Collect fresh leaves of Smallanthus sonchifolius and air-dry them in the shade at room temperature.

• Grind the dried leaves into a fine powder.

2. Extraction:

• Macerate 1 kg of the dried leaf powder in 5 L of 95% ethanol (B145695) at room temperature for 48 hours, with occasional agitation.

• Filter the extract through Whatman No. 1 filter paper.

• Repeat the extraction process on the plant residue to ensure complete extraction.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude ethanolic extract.

3. Fractionation:

• Suspend the crude extract in distilled water and partition successively with n-hexane, chloroform (B151607), and ethyl acetate (B1210297).

• Concentrate the chloroform and ethyl acetate fractions as they are most likely to contain sesquiterpene lactones.

4. Isolation by Column Chromatography:

• Subject the active fraction to column chromatography on a silica (B1680970) gel (60-120 mesh) column.

• Elute the column with a gradient of n-hexane and ethyl acetate, starting from 100% n-hexane and gradually increasing the polarity.

• Collect fractions of 50 mL each and monitor by Thin Layer Chromatography (TLC) using a mobile phase of chloroform:methanol (B129727) (95:5) and visualization with vanillin-sulfuric acid reagent.

• Pool fractions containing the major compound (enhydrin) and concentrate.

5. Purification by Crystallization and Preparative HPLC:

• Dissolve the concentrated enhydrin-rich fraction in a minimal amount of hot methanol and allow it to cool slowly to induce crystallization.

• For higher purity, subject the crystalline material to preparative HPLC.[6]

  • Column: C18 (e.g., 250 x 10 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Detection: UV at 210 nm.

• Collect the peak corresponding to enhydrin and verify its purity by analytical HPLC.

Protocol 2: Formation and Isolation of Enhydrin Chlorohydrin

This protocol is based on the reported degradation of enhydrin in acidic conditions, which can occur during decoction.[1]

1. Acid-Catalyzed Hydrolysis:

• Dissolve 100 mg of purified enhydrin in 50 mL of 70% aqueous ethanol.

• Adjust the pH to approximately 4.0 using 0.1 M HCl.

• Reflux the solution at 80°C and monitor the reaction by HPLC at time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours) to observe the formation of degradation products.[1]

2. HPLC Monitoring of Degradation:

• Column: C18 (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile and water (e.g., 40:60 v/v)[6]

• Flow Rate: 1.0 mL/min[6]

• Detection: UV at 210 nm[6]

• The appearance of new peaks with different retention times from enhydrin indicates the formation of degradation products, including enhydrin chlorohydrin.[1]

3. Isolation of Enhydrin Chlorohydrin:

• Once the HPLC profile shows a significant peak for the target compound, neutralize the reaction mixture and concentrate it under reduced pressure.

• Subject the resulting residue to preparative HPLC using the same conditions as in Protocol 1, step 5.

• Collect the fraction corresponding to the enhydrin chlorohydrin peak.

Protocol 3: Structural Elucidation

The isolated enhydrin chlorohydrin should be subjected to spectroscopic analysis to confirm its structure.

1. Mass Spectrometry (MS):

• Perform High-Resolution Mass Spectrometry (HRMS) to determine the exact molecular weight and elemental composition. The expected mass would correspond to the addition of HCl to the enhydrin structure, likely across the epoxide ring.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Acquire the proton NMR spectrum to observe characteristic shifts. The opening of the epoxide ring by HCl would result in the appearance of new signals for protons on the carbons that were part of the epoxide, and the disappearance of the original epoxide proton signals.

• ¹³C NMR: The carbon spectrum will show corresponding changes in chemical shifts for the carbons involved in the chlorohydrin moiety.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assigning the proton and carbon signals and confirming the connectivity of the atoms in the molecule, thereby establishing the precise location of the chlorine and hydroxyl groups.

Signaling Pathways and Logical Relationships

The formation of enhydrin chlorohydrin is a chemical transformation rather than a biological signaling pathway. The logical relationship can be depicted as a reaction sequence.

Caption: Formation of enhydrin chlorohydrin from enhydrin under heat and acidic conditions.

Conclusion

Enhydrin chlorohydrin is a noteworthy derivative of enhydrin, formed from the leaves of Smallanthus sonchifolius under specific processing conditions. This guide provides a framework for its targeted isolation and characterization. The detailed protocols and analytical approaches described are essential for researchers investigating the chemical space of natural products and their potential modifications. Further studies are warranted to determine the biological activity of enhydrin chlorohydrin and compare it to its parent compound, which could reveal novel therapeutic properties.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative determination of enhydrin in leaf rinse extracts and in glandular trichomes of Smallanthus sonchifolius (Asteraceae) by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Biological Activity Screening of Enhydrin and its Chlorinated Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Enhydrin (B1240213), a sesquiterpene lactone primarily isolated from Enhydra fluctuans, has demonstrated a wide spectrum of biological activities, including notable cytotoxic, antimicrobial, and anti-inflammatory properties. While the specific compound "Enhydrin chlorohydrin" is not extensively characterized in scientific literature, research has confirmed the presence of chlorinated sesquiterpene lactones, structurally related to enhydrin, within Enhydra fluctuans. This technical guide provides a comprehensive overview of the biological activity screening of enhydrin and the broader context of chlorinated sesquiterpene lactones from this plant source. It aims to equip researchers with the necessary data, experimental protocols, and conceptual frameworks to further investigate these promising natural products.

This document summarizes the available quantitative biological data for enhydrin and various extracts of Enhydra fluctuans. It also provides detailed experimental protocols for key bioassays and visualizes relevant workflows and pathways to guide future research and drug discovery efforts in this area.

Introduction to Enhydrin and Related Compounds

Sesquiterpene lactones are a diverse group of naturally occurring compounds known for their wide range of biological activities. Among these, enhydrin, a melampolide-type sesquiterpene lactone, has been a subject of interest due to its significant pharmacological potential. While the primary focus of research has been on enhydrin, a study by Krishnaswamy and Ramji in 1995 reported the isolation of two novel chlorine-containing melampolides from the leaves of Enhydra fluctuans[1][2]. Although not explicitly named "enhydrin chlorohydrin," these compounds represent chlorinated derivatives of the enhydrin structural class. Given the potent bioactivities of many halogenated natural products, these chlorinated sesquiterpene lactones from Enhydra fluctuans warrant further investigation.

This guide will synthesize the existing knowledge on the biological activities of enhydrin and extracts of Enhydra fluctuans, providing a foundation for the targeted screening of its chlorinated derivatives.

Quantitative Biological Activity Data

The following tables summarize the key quantitative data on the biological activities of enhydrin and extracts from Enhydra fluctuans.

Table 1: Cytotoxic and Anti-proliferative Activity

Compound/Extract	Cell Line(s)	Activity Metric	Value	Reference
Enhydrin	CCRF-CEM, HCT-116, MDA-MB-231, U251	IC50	0.18 µM to 17.34 µM	[3]
Chloroform extract of E. fluctuans leaf	Not specified	Cytotoxicity	93.99% at 100 µg/ml
Carbon tetrachloride fraction of E. fluctuans	Brine shrimp	LC50	0.84 µg/mL	[4]

Table 2: Antimicrobial Activity

Compound/Extract	Organism(s)	Activity Metric	Value	Reference
Methanolic extract of E. fluctuans	B. cereus, L. monocytogenes, A. baumannii, P. aeruginosa, E. coli	MIC	2.5 to 10 mg/ml	[5]
Methanolic extract of E. fluctuans	Gram-positive and Gram-negative bacteria	Zone of Inhibition	12 – 24 mm	[5]
Aqueous extract of E. fluctuans	Gram-negative and Gram-positive bacteria	Zone of Inhibition	10 – 21 mm	[5]

Table 3: Antioxidant Activity

Compound/Extract	Assay	Activity Metric	Value	Reference
Aqueous fraction of E. fluctuans	DPPH radical scavenging	IC50	12.27 µg/mL	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the biological activity screening of enhydrin and its derivatives.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic effects of a compound on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., CCRF-CEM, HCT-116)

• RPMI-1640 or DMEM medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• 96-well plates

• Test compound (Enhydrin or its derivatives) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compound in the culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Assay (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Materials:

• Bacterial strains (e.g., E. coli, S. aureus)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Test compound dissolved in a suitable solvent

• Bacterial inoculum adjusted to 0.5 McFarland standard

• Resazurin solution (optional, as a viability indicator)

Procedure:

• Add 100 µL of sterile MHB to each well of a 96-well plate.

• Add 100 µL of the test compound solution to the first well and perform serial two-fold dilutions across the plate.

• Prepare a bacterial inoculum and dilute it to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Include a positive control (bacteria without the compound) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. If using resazurin, a color change from blue to pink indicates bacterial growth.

Antioxidant Assay (DPPH Radical Scavenging Assay)

Objective: To evaluate the free radical scavenging activity of a compound.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Test compound dissolved in methanol

• 96-well plates

• Ascorbic acid (as a positive control)

• Spectrophotometer or microplate reader

Procedure:

• Prepare different concentrations of the test compound and ascorbic acid in methanol.

• Add 100 µL of each concentration to the wells of a 96-well plate.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity.

• Determine the IC50 value (the concentration of the compound that scavenges 50% of the DP.ph radicals).

Visualizations: Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key processes in the study of Enhydrin and its derivatives.

References

• 1. Sesquiterpene lactones from Enhydra fluctuans [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdn.most.gov.bd [cdn.most.gov.bd]
• 5. Phytochmical analysis and antibacterial property assessment of helencha (Enhydra fluctuans; Family: Asteraceae) extracts | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]

Whitepaper: In Silico Modeling of Ligand-Receptor Interactions: A Technical Guide Using the β2-Adrenergic Receptor and Isoproterenol as a Model System

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides an in-depth technical overview of the methodologies used in the in silico modeling of the binding interaction between the agonist isoproterenol (B85558) and the β2-adrenergic receptor (β2AR), a prototypical G-protein coupled receptor (GPCR).

Introduction

The β2-adrenergic receptor (β2AR) is a well-characterized member of the GPCR superfamily and a significant target for therapeutic intervention in conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1] Understanding the molecular interactions between ligands and β2AR is crucial for the rational design of novel therapeutics. In silico modeling, encompassing techniques like molecular docking and molecular dynamics, provides atomic-level insights into these interactions, complementing and guiding experimental research.[2][3]

This technical guide outlines the complete workflow for modeling the binding of the non-selective β-agonist, isoproterenol, to the β2AR. It covers data acquisition and presentation, detailed in silico and experimental protocols, and visualization of the associated signaling pathways.

Quantitative Data: Ligand Binding Affinity

The binding affinity of a ligand for its receptor is a critical quantitative parameter. It is typically expressed as the dissociation constant (Kd), the inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50).[4] A lower value for these constants indicates a higher binding affinity.[4] The affinity of isoproterenol for the β2-adrenergic receptor has been determined through various experimental assays.

Parameter	Value	Species/System	Assay Type	Reference
Kd	330 nM	Cow β2AR	Displacement of (-)-[3H]dihydroalprenolol	[5]
Ki	110 nM	Bovine Lung β2AR	Displacement of [3H]DHA	[5]
KA	2-4 x 10⁻⁸ M	Rat Atria	Functional Response	[6]
EC50	87 nM	Human β2AR (HEK293 cells)	cAMP Assay	[7]
pD2	8.00	WKY Rat Papillary Muscle	Functional Response	[6]

Note: Kd (dissociation constant) and Ki (inhibition constant) are direct measures of binding affinity.[4] KA (agonist affinity constant) and EC50/pD2 (functional potency) are measures of the ligand's ability to elicit a biological response, which is related to its binding.[4][6][7]

In Silico Modeling Workflow

The computational investigation of the isoproterenol-β2AR interaction follows a structured workflow, from initial structure preparation to dynamic simulation and analysis.

Step 1: Receptor and Ligand Preparation

The initial phase involves preparing the three-dimensional structures of both the β2AR and the isoproterenol ligand for computational analysis.

• Receptor Structure Acquisition: High-resolution crystal structures of the human β2AR in various conformational states (active and inactive) are available in the Protein Data Bank (PDB).[1] For instance, PDB IDs 2RH1 (inactive state) and 3P0G (active state, agonist-bound) can be used.[1] The structure must be pre-processed to remove water molecules and any co-crystallized ligands or non-essential molecules, add hydrogen atoms, and repair any missing residues or side chains.

• Ligand Structure Generation: The 3D structure of isoproterenol is generated using chemical drawing software. This is followed by energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation. Appropriate protonation states and atomic charges are then assigned.

Step 2: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[8] This is crucial for identifying key binding interactions. An induced fit docking (IFD) protocol is often employed for GPCRs to account for the flexibility of the binding site.[1][3]

Caption: Workflow for Induced Fit Docking.

Step 3: Molecular Dynamics (MD) Simulation

While docking provides a static snapshot, MD simulations offer insights into the dynamic behavior of the ligand-receptor complex over time.[9][10] These simulations solve Newton's equations of motion for the atoms in the system, revealing conformational changes and the stability of key interactions.[2]

Caption: Workflow for Molecular Dynamics Simulation.

Experimental Protocols for Model Validation

Computational models must be validated with experimental data. Radioligand binding assays and functional assays are standard methods for this purpose.

Protocol: Competitive Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound (isoproterenol) by measuring its ability to compete with a radiolabeled antagonist for binding to the β2AR.[7]

Materials:

• Cell membranes expressing β2AR (e.g., from HEK293 cells).

• Radiolabeled antagonist (e.g., [3H]dihydroalprenolol).

• Unlabeled competitor (isoproterenol) at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 10 mM MgCl2).

• Glass fiber filters and a cell harvester.

• Scintillation counter.

Methodology:

• Incubation: In a 96-well plate, incubate the cell membrane preparation (20-50 µg protein) with a fixed concentration of the radiolabeled ligand and varying concentrations of unlabeled isoproterenol (e.g., 10⁻¹⁰ M to 10⁻⁴ M).[7]

• Controls: Include wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of a non-radiolabeled antagonist like propranolol).[7]

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Termination: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.[7]

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.[7]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the isoproterenol concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7]

Protocol: cAMP Functional Assay

This assay measures the ability of isoproterenol to activate the β2AR and stimulate the production of the second messenger, cyclic AMP (cAMP), providing a functional measure of potency (EC50).[11]

Materials:

• Whole cells expressing β2AR (e.g., HEK293 or CHO cells).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Isoproterenol at various concentrations.

• cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based biosensor).[11]

Methodology:

• Cell Seeding: Plate the cells in a suitable microplate and grow to the desired confluency.

• Pre-incubation: Pre-treat the cells with a PDE inhibitor (e.g., 100 µM IBMX) for 15-30 minutes at 37°C.[7]

• Agonist Stimulation: Add varying concentrations of isoproterenol to the wells and include a vehicle control.[7]

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for cAMP accumulation.[7]

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen detection kit.[7]

• Data Analysis:

  • Plot the cAMP concentration (or signal) against the logarithm of the isoproterenol concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration of agonist that produces 50% of the maximal response) and the maximum response (Emax).

β2-Adrenergic Receptor Signaling Pathways

Upon binding of an agonist like isoproterenol, the β2AR undergoes a conformational change that triggers intracellular signaling cascades. The receptor can signal through multiple pathways, leading to diverse cellular responses.

The canonical pathway involves coupling to the stimulatory G-protein (Gs), which activates adenylyl cyclase, leading to the production of cAMP and subsequent activation of Protein Kinase A (PKA).[7][12] The β2AR can also couple to the inhibitory G-protein (Gi), which can counteract the Gs pathway.[13] Furthermore, G-protein-independent signaling can occur through the recruitment of β-arrestin, which can lead to receptor desensitization and internalization, as well as activation of other pathways like the MAPK/ERK cascade.[14][15]

References

• 1. In silico screening for agonists and blockers of the β2 adrenergic receptor: implications of inactive and activated state structures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. In silico analysis of the binding of agonists and blockers to the β2-adrenergic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The difference between Ki, Kd, IC50, and EC50 values - The Science Snail [sciencesnail.com]
• 5. isoprenaline | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Affinity constants and beta-adrenoceptor reserves for isoprenaline on cardiac tissue from normotensive and hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | Exploring the deactivation mechanism of human β2 adrenergic receptor by accelerated molecular dynamic simulations [frontiersin.org]
• 11. innoprot.com [innoprot.com]
• 12. Novel beta2-adrenergic receptor signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Simulations of Biased Agonists in the β2 Adrenergic Receptor with Accelerated Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. β2-Adrenergic Receptor Signaling Pathway Stimulates the Migration and Invasion of Cancer Cells via Src Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of Enhydrin Chlorohydrin and Related Sesquiterpene Lactones from Enhydra fluctuans

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Enhydra fluctuans Lour, a semi-aquatic herb belonging to the Asteraceae family, has a rich history in traditional medicine across South and Southeast Asia for treating a variety of ailments, including inflammatory conditions, skin diseases, and diabetes.[1][2][3] The therapeutic potential of this plant is attributed to its diverse phytochemical constituents, most notably sesquiterpene lactones. Among these, Enhydrin has been identified as a major bioactive compound.[4] This technical guide focuses on the pharmacological profile of Enhydrin and its derivatives, with a particular emphasis on the less-studied chlorine-containing melampolide, a form of Enhydrin chlorohydrin, also isolated from Enhydra fluctuans. While specific pharmacological data on Enhydrin chlorohydrin is limited, this document aims to provide a comprehensive overview based on the known activities of related compounds, offering a valuable resource for researchers and professionals in drug discovery and development.

Quantitative Pharmacological Data

Test Substance	Pharmacological Activity	Assay/Model	Key Findings	Reference
Ethanolic Extract of Enhydra fluctuans	CNS Depressant	Spontaneous motility, sedative, anticonvulsant, anti-stress activities in Swiss Albino mice	Significant depressant activity	[5]
Methanolic Extract of Enhydra fluctuans	Antioxidant	Total Phenol Content	153 ± 0.38 mg/mL	[5]
Methanolic Extract of Enhydra fluctuans	Antioxidant	Total Flavonoid Content	172.04 ± 0.56 mg/mL	[5]
Lyophilised Leaf Extract of Enhydra fluctuans	Total Antioxidant Activity	Ascorbic Acid Equivalent	0.138 mg equivalent per mg of plant material	[5]
Various Extracts of Enhydra fluctuans	Antioxidant	DPPH Radical Scavenging	Extracts showed scavenging activity	[5]
Enhydrin	Anti-diabetic	in vivo models	Known to have activity in lowering blood sugar levels	[6]

Experimental Protocols

Detailed experimental protocols for the pharmacological evaluation of compounds from Enhydra fluctuans are crucial for reproducible research. Below are generalized methodologies for key assays mentioned in the literature.

1. CNS Depressant Activity Evaluation

• Animal Model: Swiss Albino mice.

• Methodology:

  • Administer various extracts (e.g., benzene, chloroform, ethyl acetate) of Enhydra fluctuans to different groups of mice.

  • Assess spontaneous motility using an actophotometer.

  • Evaluate sedative effects by observing the loss of righting reflex.

  • Determine anticonvulsant activity using models like pentylenetetrazole (PTZ) or maximal electroshock (MES) induced seizures.

  • Measure anti-stress activity through paradigms such as the forced swim test or tail suspension test.

  • Compare the results with a control group (vehicle) and a standard CNS depressant drug (e.g., diazepam).

2. Antioxidant Activity Assays

• DPPH Radical Scavenging Assay:

  • Prepare various concentrations of the plant extract.

  • Mix the extract with a methanolic solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH).

  • Incubate the mixture in the dark for a specified period.

  • Measure the absorbance of the solution using a spectrophotometer at a specific wavelength (e.g., 517 nm).

  • Calculate the percentage of scavenging activity. Ascorbic acid is typically used as a positive control.

• Total Phenolic and Flavonoid Content Determination:

  • Total Phenolics: Use the Folin-Ciocalteu method. Mix the extract with Folin-Ciocalteu reagent and sodium carbonate solution. Measure the absorbance after incubation. Gallic acid is used as a standard to create a calibration curve.

  • Total Flavonoids: Use the aluminum chloride colorimetric method. Mix the extract with aluminum chloride solution. Measure the absorbance after incubation. Quercetin is used as a standard.

Signaling Pathways and Experimental Workflows

General Structure and Modification of Enhydrin

The following diagram illustrates the general chemical structure of a sesquiterpene lactone and highlights the modification that results in a chlorohydrin derivative. This visualization aids in understanding the structural basis for potential alterations in pharmacological activity.

Caption: General structure of a sesquiterpene lactone and its modification to a chlorohydrin derivative.

Workflow for Isolation and Pharmacological Screening

The diagram below outlines a typical workflow for the isolation of bioactive compounds from Enhydra fluctuans and their subsequent pharmacological evaluation. This provides a logical framework for drug discovery efforts targeting this plant.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Phytochemistry, Traditional Uses and Pharmacological Properties of Enhydra fluctuans Lour: a Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. phytojournal.com [phytojournal.com]
• 6. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]

Enhydrin Chlorohydrin: A Technical Guide to Its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enhydrin (B1240213) chlorohydrin, a chlorinated derivative of the sesquiterpene lactone enhydrin, has emerged as a molecule of interest within the scientific community. While not a primary natural product, its formation as a degradation product from a widely recognized bioactive compound necessitates a thorough understanding of its origins and isolation for comprehensive phytochemical analysis and drug development endeavors. This technical guide provides an in-depth overview of the natural sources of its precursor, the conditions leading to its formation, and the methodologies for its isolation and characterization.

Natural Sources and Formation

Enhydrin chlorohydrin is not directly biosynthesized in plants. Instead, it is recognized as a degradation product of enhydrin.

Primary Natural Source of Enhydrin

The principal natural source of enhydrin is the leaves of the yacon plant, Smallanthus sonchifolius[1]. This perennial plant, native to the Andean regions of South America, is cultivated for its tuberous roots and has a history of use in traditional medicine. The leaves of S. sonchifolius are rich in sesquiterpene lactones, with enhydrin being a major constituent.

Formation of Enhydrin Chlorohydrin

Enhydrin chlorohydrin is formed from enhydrin during the extraction process, particularly when heat is applied to the leaves of Smallanthus sonchifolius in the presence of a chlorine source, which can be trace amounts in the plant material or extraction solvents. A key study by Suo et al. (2016) identified enhydrin chlorohydrin as one of the major degradation products when yacon leaves were subjected to decoction (boiling water extraction)[1]. This process mimics the traditional preparation of yacon leaf teas. The study suggests that the acidic conditions generated during heating, coupled with the presence of chloride ions, facilitate the opening of an epoxide ring in the enhydrin molecule, leading to the formation of the chlorohydrin derivative.

The proposed formation pathway involves the acid-catalyzed cleavage of the epoxide ring at the C-2' and C-3' positions of the angelic acid moiety of enhydrin, followed by the nucleophilic attack of a chloride ion.

Isolation and Purification

The isolation of enhydrin chlorohydrin is intrinsically linked to the extraction and subsequent fractionation of the degradation products of enhydrin from Smallanthus sonchifolius leaves.

Extraction of the Precursor Compound (Enhydrin)

To obtain enhydrin chlorohydrin, one must first extract its precursor, enhydrin, from the leaves of S. sonchifolius. A common method involves the following steps:

• Harvesting and Drying: Fresh leaves of Smallanthus sonchifolius are harvested and air-dried to reduce moisture content.

• Solvent Extraction: The dried and powdered leaves are then subjected to extraction with an organic solvent. Chloroform is frequently used for this purpose. A rinse extraction method, where the leaves are briefly washed with the solvent, is effective in extracting compounds located on the leaf surface, such as sesquiterpene lactones.

Generation of Enhydrin Chlorohydrin

As established, enhydrin chlorohydrin is formed during the degradation of enhydrin. To intentionally generate this compound for isolation, the following steps can be taken, based on the findings of Suo et al. (2016):

• Acid-catalyzed Hydrolysis: A solution of isolated enhydrin in a protic solvent (e.g., 70% methanol) is acidified to a pH of 4 using an acid such as hydrochloric acid (HCl)[1]. The presence of chloride ions is crucial for the formation of the chlorohydrin.

• Heating/Refluxing: The acidified solution is then refluxed for an extended period (e.g., 24 hours) to induce the degradation of enhydrin and the formation of its degradation products, including enhydrin chlorohydrin[1].

Isolation of Enhydrin Chlorohydrin by Preparative HPLC

The separation and purification of enhydrin chlorohydrin from the mixture of degradation products is achieved using preparative High-Performance Liquid Chromatography (prep-HPLC).

Experimental Protocol: Preparative HPLC of Enhydrin Degradation Products

While the study by Suo et al. (2016) confirms the use of preparative HPLC for the isolation of enhydrin chlorohydrin, it does not provide a detailed protocol[1]. The following is a generalized protocol based on common practices for the separation of sesquiterpene lactones from Smallanthus sonchifolius:

• Instrumentation: A preparative HPLC system equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column is typically used for the separation of these moderately polar compounds.

• Mobile Phase: A gradient of water and a polar organic solvent, such as acetonitrile (B52724) or methanol, is commonly employed. The gradient is optimized to achieve separation between enhydrin, enhydrin chlorohydrin, and other degradation products.

• Detection: The elution profile is monitored at a wavelength where the compounds exhibit significant absorbance, typically around 210 nm for sesquiterpene lactones.

• Fraction Collection: Fractions are collected based on the retention time of the peaks corresponding to the different compounds. The fraction containing enhydrin chlorohydrin is then concentrated to yield the purified compound.

The workflow for the generation and isolation of enhydrin chlorohydrin can be visualized as follows:

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Spectroscopic Data Analysis of Enhydrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the spectroscopic data analysis of enhydrin (B1240213), a sesquiterpene lactone of the melampolide type. It is important to note that the term "enhydrin chlorohydrin" does not correspond to a readily identifiable compound in the scientific literature. Therefore, this document focuses on the spectroscopic analysis of enhydrin itself, a natural product isolated from plants of the Asteraceae family, such as Enhydra fluctuans and Smallanthus sonchifolius.[1] Enhydrin has garnered interest for its potential biological activities. This guide will present available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, detail the experimental protocols for such analyses, and illustrate the general workflow for the spectroscopic characterization of natural products.

Spectroscopic Data of Enhydrin

The structural elucidation of enhydrin heavily relies on one-dimensional and two-dimensional NMR spectroscopy, as well as mass spectrometry. The data presented below has been compiled from published scientific literature.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule. For a complex molecule like enhydrin, 2D NMR techniques such as COSY, HSQC, and HMBC are essential for unambiguous assignments.

¹³C NMR Data

The ¹³C NMR spectrum of enhydrin shows 23 distinct carbon signals, consistent with its molecular formula. The chemical shifts provide information about the electronic environment of each carbon atom.

Carbon Atom	Chemical Shift (δ) in ppm
C-1	149.4
C-10	130.1
C-11	133.3
C-12	168.0
C-13	122.9
C-14	165.5
C-1'	168.4
C-Ac	170.4

Table 1: ¹³C NMR spectral data of enhydrin. Data sourced from a 2023 study on the quantification of enhydrin.[2]

¹H NMR Data

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Ion	m/z
[M+H]⁺	465.1755
[M+Na]⁺	487.1574

Table 2: High-Resolution Mass Spectrometry (HRMS) data for enhydrin. The data corresponds to the protonated and sodiated molecules.[2]

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structure elucidation. The following are generalized experimental protocols for the NMR and MS analysis of a natural product like enhydrin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A few milligrams of the purified compound (enhydrin) are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid overlapping signals with the analyte.

• Data Acquisition: The sample is placed in a high-field NMR spectrometer (e.g., 400 MHz or higher). A series of 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) experiments are performed.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected using appropriate software.

• Spectral Analysis: The chemical shifts, coupling constants, and cross-peaks in the 2D spectra are analyzed to assemble the molecular structure.

Mass Spectrometry (MS)

• Sample Introduction: The sample, dissolved in a suitable solvent (e.g., methanol, acetonitrile), is introduced into the mass spectrometer via direct infusion or coupled to a liquid chromatograph (LC-MS).

• Ionization: Electrospray ionization (ESI) is a common technique for polar molecules like enhydrin, as it is a soft ionization method that typically leaves the molecule intact.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio in a mass analyzer (e.g., Time-of-Flight - TOF, Quadrupole, or Orbitrap). High-resolution mass spectrometers (HRMS) provide highly accurate mass measurements, allowing for the determination of the elemental composition.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak and any fragmentation patterns, which can provide additional structural information.

Visualizations

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the isolation and spectroscopic analysis of a natural product like enhydrin.

Caption: Workflow for the isolation and spectroscopic characterization of enhydrin.

Logical Relationship in Spectroscopic Data Interpretation

The following diagram illustrates the logical flow of interpreting spectroscopic data for structural elucidation.

Caption: Logical flow of spectroscopic data interpretation for structure elucidation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of Enhydrin and Enhydrin Chlorohydrin from Yacon (Smallanthus sonchifolius) Leaves

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yacon (Smallanthus sonchifolius), a plant native to the Andean region, is a source of various bioactive compounds. The leaves of the yacon plant are particularly rich in sesquiterpene lactones, with enhydrin (B1240213) being one of the most abundant.[1][2] These compounds have garnered significant interest due to their potential therapeutic properties, including anti-inflammatory and anti-diabetic activities. Enhydrin, under certain conditions such as acidic hydrolysis, can be converted to enhydrin chlorohydrin, a derivative that is also of interest for pharmacological studies. This document provides a detailed protocol for the selective extraction of enhydrin from yacon leaves and its subsequent conversion to and isolation of enhydrin chlorohydrin.

Data Presentation

The following tables summarize the quantitative data associated with the isolation protocol.

Parameter	Value	Reference
Starting Material	Dried Yacon Leaves	[1]
Enhydrin Content in Dried Leaves	~0.97% (w/w)	[2]
Initial Extraction Solvent	Chloroform (B151607)	[3]
Conversion Reaction Solvent	70% Methanol (B129727) (acidified to pH 4 with 1N HCl)	[1]
Primary Purification Method	Silica (B1680970) Gel Column Chromatography	[4][5]
Elution Solvents	n-Hexane and Ethyl Acetate (B1210297)	[4][5]
Estimated Final Yield of Enhydrin Chlorohydrin	0.1 - 0.3% of initial dry leaf weight	Estimated

Column Chromatography Parameters
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase Gradient
Step 1	100% n-Hexane
Step 2	Gradient: 0% to 50% Ethyl Acetate in n-Hexane
Step 3	Gradient: 50% to 100% Ethyl Acetate
Step 4	100% Ethyl Acetate (wash)

Experimental Protocols

This protocol is divided into three main stages:

• Stage 1: Rinse Extraction of Enhydrin-Rich Fraction.

• Stage 2: Acid-Catalyzed Conversion of Enhydrin to Enhydrin Chlorohydrin.

• Stage 3: Chromatographic Purification of Enhydrin Chlorohydrin.

Stage 1: Rinse Extraction of Enhydrin-Rich Fraction

This method selectively extracts compounds from the glandular trichomes on the leaf surface, where sesquiterpene lactones like enhydrin are concentrated.[2]

Materials:

• Dried yacon leaves, coarsely ground

• Chloroform

• Large beaker or flask

• Filter paper and funnel

• Rotary evaporator

Procedure:

• Place 100 g of dried, coarsely ground yacon leaves into a large beaker.

• Add 500 mL of chloroform to the beaker, ensuring all the leaf material is submerged.

• Gently agitate the mixture for 1-2 minutes. This short duration is key to selectively rinsing the surface compounds without extracting a large amount of intracellular contents.

• Quickly filter the mixture through filter paper to separate the chloroform rinse from the leaf material.

• Concentrate the chloroform extract to dryness using a rotary evaporator at a temperature not exceeding 40°C. The resulting residue is the crude enhydrin-rich extract.

Stage 2: Acid-Catalyzed Conversion of Enhydrin to Enhydrin Chlorohydrin

This stage utilizes acidic hydrolysis under reflux to convert the enhydrin in the crude extract to enhydrin chlorohydrin. The degradation of enhydrin under acidic and heated conditions has been previously observed.[1][6]

Materials:

• Crude enhydrin-rich extract from Stage 1

• 70% Methanol in water

• 1N Hydrochloric acid (HCl)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• pH meter or pH paper

Procedure:

• Dissolve the crude extract from Stage 1 in 200 mL of 70% methanol in a round-bottom flask.

• Slowly add 1N HCl dropwise while monitoring the pH, until the solution reaches a stable pH of 4.

• Attach a reflux condenser to the round-bottom flask and place it in a heating mantle.

• Heat the mixture to reflux and maintain for 24 hours.[1] This extended heating period in an acidic environment facilitates the conversion of enhydrin to enhydrin chlorohydrin.

• After 24 hours, allow the mixture to cool to room temperature.

• Concentrate the reaction mixture to dryness using a rotary evaporator to remove the methanol and water. The resulting residue contains the crude enhydrin chlorohydrin.

Stage 3: Chromatographic Purification of Enhydrin Chlorohydrin

Silica gel column chromatography is employed to separate and purify the target compound from the crude reaction mixture.

Materials:

• Crude enhydrin chlorohydrin residue from Stage 2

• Silica gel (230-400 mesh)

• Glass chromatography column

• n-Hexane

• Ethyl acetate

• Fraction collector or test tubes

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in n-hexane and pack the chromatography column.

• Sample Loading: Dissolve the crude enhydrin chlorohydrin residue in a minimal amount of chloroform or a 10% ethyl acetate in n-hexane solution and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of increasing polarity using n-hexane and ethyl acetate as the mobile phase.

  • Begin with 100% n-hexane to elute non-polar impurities.

  • Gradually increase the proportion of ethyl acetate in n-hexane from 0% to 50%.

  • Continue to increase the ethyl acetate concentration from 50% to 100%.

• Fraction Collection: Collect the eluate in fractions and monitor the separation using TLC. The TLC plates can be visualized under UV light and/or by staining with an appropriate reagent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

• Isolation: Combine the fractions containing the purified enhydrin chlorohydrin (identified by its characteristic Rf value on TLC) and evaporate the solvent using a rotary evaporator to obtain the isolated compound.

Visualizations

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. msipublishers.com [msipublishers.com]
• 6. researchgate.net [researchgate.net]

Application Note and Protocol: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Enhydrin

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed application note and protocol for the quantitative analysis of enhydrin (B1240213), a major bioactive sesquiterpene lactone found in yacon leaf (Smallanthus sonchifolius), using High-Performance Liquid Chromatography (HPLC) with UV detection. This method is suitable for the quality control of yacon leaf extracts and formulations.

Introduction

Enhydrin is a sesquiterpene lactone that, along with compounds like uvedalin, is considered a major bioactive component in the ethanolic extracts of yacon leaves (Smallanthus sonchifolius, Asteraceae). These extracts are widely utilized in herbal medicine, particularly for their potential anti-diabetic properties. Accurate and precise quantification of enhydrin is crucial for the quality control and standardization of these herbal preparations. High-Performance Liquid Chromatography (HPLC) offers a reliable and accurate method for determining the levels of enhydrin in plant extracts.

This application note describes a validated HPLC-UV method for the simultaneous determination of enhydrin and uvedalin. The method has been shown to be linear, precise, and accurate, making it suitable for routine analysis.[1][2][3]

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is used for this analysis. The chromatographic separation is achieved on a C18 reversed-phase column.

Table 1: HPLC Instrumentation and Conditions

Parameter	Specification
HPLC System	A system with a pump, autosampler, column oven, and UV detector
Column	C18, 250 x 4.6 mm, 5 µm particle size
Mobile Phase	60% Water : 40% Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	Ambient
Detection Wavelength	210 nm
Injection Volume	20 µL
Run Time	30 minutes

Reagents and Standards

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (B129727) (Analytical grade)

• Enhydrin reference standard

Sample Preparation

2.3.1. Extraction from Yacon Leaves

• Fresh yacon leaves are dried in an oven at 50°C for 18 hours.[1]

• The dried leaves are milled and sieved to obtain a powder with a particle size of 40 mesh.[1]

• Extraction is performed by maceration using 50%, 70%, or 90% ethanol (B145695) at 60°C for one hour.[1]

• The resulting extract is filtered and evaporated to yield a thick extract.[1]

• The extract is dissolved in methanol to a final concentration of 0.1%.[1]

2.3.2. Preparation of Standard Solutions

• Prepare a stock solution of enhydrin reference standard in methanol.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve a range of concentrations.

Method Validation

The described HPLC method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating its suitability for the intended purpose.[2][3]

Table 2: Method Validation Parameters for Enhydrin

Parameter	Result
Linearity (R²)	> 0.9999
Limit of Detection (LOD)	0.52 µg/mL
Limit of Quantification (LOQ)	1.57 µg/mL
Accuracy (% Recovery)	101.46%
Precision (%RSD)	0.30%

Data sourced from a study on the quantification of enhydrin and uvedalin in ethanolic extracts of Smallanthus sonchifolius leaves.[2][3]

Protocol: Step-by-Step HPLC Analysis

• System Preparation:

  • Ensure the HPLC system is properly equilibrated with the mobile phase (60% Water: 40% Acetonitrile) at a flow rate of 1.0 mL/min.

  • Verify a stable baseline in the chromatogram.

• Calibration Curve:

  • Inject 20 µL of each calibration standard solution.

  • Record the peak area for enhydrin at each concentration.

  • Construct a calibration curve by plotting the peak area versus the concentration of enhydrin.

  • Determine the linearity of the curve by calculating the correlation coefficient (R²).

• Sample Analysis:

  • Inject 20 µL of the prepared sample extract.

  • Record the chromatogram and identify the enhydrin peak based on its retention time, which should correspond to that of the reference standard.

  • Measure the peak area of enhydrin in the sample chromatogram.

• Quantification:

  • Calculate the concentration of enhydrin in the sample using the linear regression equation obtained from the calibration curve.

Experimental Workflow and Diagrams

The overall workflow for the HPLC analysis of enhydrin from yacon leaves is depicted below.

Caption: Workflow for Enhydrin Quantification by HPLC.

Conclusion

The HPLC method detailed in this application note is a reliable, accurate, and precise technique for the quantitative analysis of enhydrin in yacon leaf extracts.[1][2][3] This protocol can be effectively implemented by researchers, scientists, and drug development professionals for the quality control and standardization of herbal products containing Smallanthus sonchifolius.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method [agris.fao.org]
• 3. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography-Mass Spectrometry (GC/MS) for the Proposed Detection of Enhydrin Chlorohydrin

Abstract

This application note presents a hypothetical methodology for the detection and quantification of Enhydrin chlorohydrin using Gas Chromatography-Mass Spectrometry (GC/MS). As no standardized method for the direct analysis of Enhydrin chlorohydrin has been documented in publicly available literature, this protocol has been developed based on established GC/MS methods for the analysis of sesquiterpene lactones, such as Enhydrin, and related chlorohydrin compounds. This document provides a comprehensive, albeit theoretical, framework for sample preparation, GC/MS parameters, and data analysis, intended to serve as a foundational guide for researchers venturing into the analysis of this and structurally similar compounds.

Introduction

Enhydrin is a sesquiterpene lactone found in plants of the Asteraceae family, which has been investigated for its potential biological activities.[1][2] Chlorohydrins are a class of chemical compounds that are structurally related to alcohols and organochlorides. The formation of a chlorohydrin derivative of Enhydrin could occur through various chemical processes, and its detection would be crucial for understanding its formation, metabolism, and potential toxicological profile. Gas Chromatography-Mass Spectrometry (GC/MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[3][4] This application note outlines a proposed GC/MS method for the analysis of a hypothetical Enhydrin chlorohydrin.

Proposed Chemical Structure of Enhydrin Chlorohydrin:

Enhydrin has the molecular formula C₂₃H₂₈O₁₀.[5][6] A plausible structure for Enhydrin chlorohydrin would involve the addition of a chlorine atom and a hydroxyl group across one of the double bonds in the Enhydrin molecule. The exact position of this addition would depend on the reaction conditions. For the purpose of this application note, we will consider a hypothetical structure where the chlorohydrin moiety is formed at the exocyclic double bond.

Experimental Protocols

Sample Preparation: Extraction from a Plant Matrix (Hypothetical)

This protocol is based on general methods for extracting sesquiterpene lactones from plant materials.[7][8]

Objective: To extract Enhydrin chlorohydrin from a plant matrix for GC/MS analysis.

Materials:

• Plant material (e.g., leaves, stems)

• Dichloromethane (B109758) (DCM)

• Sodium sulfate, anhydrous

• Rotary evaporator

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Nitrogen gas stream

• GC vials with inserts

Procedure:

• Drying and Grinding: Dry the plant material at 40°C for 48 hours and then grind it into a fine powder.

• Extraction: Macerate 10 g of the powdered plant material in 100 mL of dichloromethane for 24 hours at room temperature.

• Filtration and Concentration: Filter the extract and dry it over anhydrous sodium sulfate. Concentrate the filtrate to near dryness using a rotary evaporator at a temperature not exceeding 40°C.

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Dissolve the concentrated extract in a minimal amount of methanol and load it onto the SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Elute the target analyte with 10 mL of a methanol/water (80:20 v/v) solution.

• Final Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a known volume (e.g., 1 mL) of a suitable solvent for GC/MS analysis (e.g., ethyl acetate (B1210297) or dichloromethane). Transfer the solution to a GC vial.

GC/MS Analysis Protocol

The following GC/MS parameters are proposed based on typical conditions for the analysis of sesquiterpene lactones and chlorohydrins.[9]

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

• GC Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.

GC Conditions:

Parameter	Value
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)

| Oven Program | - Initial Temperature: 100°C, hold for 2 min- Ramp 1: 10°C/min to 280°C- Hold at 280°C for 10 min |

MS Conditions:

Parameter	Value
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Full Scan (m/z 40-550) and/orSelected Ion Monitoring (SIM)

| Solvent Delay | 5 min |

Proposed SIM Ions for Enhydrin Chlorohydrin: To be determined based on the fragmentation pattern of the synthesized standard. However, characteristic ions would likely include the molecular ion (if stable enough), and fragments resulting from the loss of water, chlorine, and parts of the sesquiterpene lactone backbone.

Data Presentation

Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical summary of quantitative data that could be obtained from a validation study of this method.

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	85-110%

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the proposed GC/MS analysis of Enhydrin chlorohydrin.

Proposed Mass Spectral Fragmentation Pathway of a Chlorohydrin

This diagram illustrates a general fragmentation pathway for a simple chlorohydrin, which can be extrapolated to the more complex Enhydrin chlorohydrin structure.

Caption: A generalized fragmentation pathway for a chlorohydrin in EI-MS.

Discussion

The successful implementation of this proposed method will heavily rely on the volatility and thermal stability of Enhydrin chlorohydrin. Sesquiterpene lactones can be thermally labile, and the addition of a chlorohydrin moiety may further affect its stability.[9] Derivatization, for instance, by silylation of the hydroxyl groups, could be explored to improve volatility and thermal stability if direct analysis proves challenging.[10][11]

The mass spectral fragmentation of Enhydrin chlorohydrin is anticipated to be complex. The fragmentation pattern will likely be a combination of the characteristic fragmentation of the sesquiterpene lactone core and the facile loss of water and chlorine from the chlorohydrin group. The interpretation of the mass spectrum will be crucial for structural confirmation.[12][13]

Conclusion

This application note provides a detailed, though hypothetical, protocol for the detection of Enhydrin chlorohydrin by GC/MS. The proposed methodologies for sample preparation and instrumental analysis are based on established scientific principles and practices for similar analytes. It is imperative that this method be validated with a synthesized standard of Enhydrin chlorohydrin to determine its actual performance characteristics, including linearity, sensitivity, precision, and accuracy. This document should serve as a valuable starting point for researchers aiming to develop analytical methods for this and other modified sesquiterpene lactones.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. youtube.com [youtube.com]
• 5. Enhydrin | C23H28O10 | CID 5281441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-10-[(2S,3S)-2,3-dimethyloxirane-2-carbonyl]oxy-4-methyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-carboxylate | C23H28O10 | CID 44409570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. From Plant to Lab: A Comprehensive Guide to Preparing Plant Samples for GC-MS Analysis [greenskybio.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. whitman.edu [whitman.edu]

Application Notes and Protocols for Enhydrin and Related Chlorohydrin-Containing Compounds in Cancer Cell Line Studies

Disclaimer: Direct research on "Enhydrin chlorohydrin" is limited in publicly available literature. These application notes and protocols are based on studies of the closely related sesquiterpene lactone, enhydrin (B1240213), and other chlorohydrin-containing natural products with demonstrated anti-cancer activity. The methodologies provided are generalized from standard in vitro cancer cell line research and should be adapted and optimized for specific experimental conditions.

Introduction

Enhydrin is a melampolide-type sesquiterpene lactone isolated from plants of the Enhydra fluctuans species.[1] Natural products and their derivatives are a significant source of novel anti-cancer drug leads, often modulating key signaling pathways involved in cell proliferation and survival.[2] This document outlines the application of enhydrin and provides context from a novel chlorohydrin-containing compound, alichondrichlorin, in the study of cancer cell lines, focusing on its anti-proliferative and potential apoptotic effects.

Data Presentation: Anti-proliferative Activity

The cytotoxic effects of enhydrin and the related compound alichondrichlorin have been evaluated against various human cancer cell lines. The following tables summarize the reported half-maximal inhibitory concentration (IC50) and effective concentration (EC50) values, providing a quantitative measure of their anti-proliferative activity.

Table 1: IC50 Values of Enhydrin Against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
CCRF-CEM	Leukemia	0.18
HCT-116	Colon Carcinoma	1.56
MDA-MB-231	Breast Adenocarcinoma	2.45
U251	Glioblastoma	Not specified
MRC-5	Normal Lung Fibroblast	17.34

Data sourced from Nguyen et al., 2019.[1]

Table 2: EC50 Values of Alichondrichlorin Against Human Cell Lines

Cell Line	Cell Type	EC50 (µM)
MCF-7	Breast Adenocarcinoma	4.06
THLE-2	Normal Liver Epithelial	> 50

Data sourced from a study on Alichondrichlorin, a novel chlorohydrin-containing natural product.[3]

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-cancer properties of compounds like enhydrin in vitro.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of a compound on cancer cells.

Materials:

• Cancer cell lines (e.g., CCRF-CEM, HCT-116, MDA-MB-231)[1]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

• Enhydrin or other test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Apoptosis Assay (Caspase-3/7 Activity)

This assay determines if the compound induces apoptosis by measuring the activity of key executioner caspases.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Test compound

• Caspase-Glo® 3/7 Assay kit (or equivalent)

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol, using a white-walled 96-well plate.

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48 hours) based on initial cytotoxicity data.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: Normalize the luminescence readings to the vehicle control to determine the fold-change in caspase-3/7 activity.

Signaling Pathways and Visualizations

Natural products often exert their anti-cancer effects by modulating specific signaling pathways.[2] While the precise mechanism of enhydrin is not fully elucidated, many similar compounds induce apoptosis.[4] The following diagrams illustrate a generalized apoptotic pathway and a typical experimental workflow.

Caption: Generalized apoptotic signaling pathways.

Caption: General experimental workflow.

Mechanism of Action

Studies on enhydrin showed that it induces cytotoxicity in several cancer cell lines.[1] However, in the tested cell line, significant activation of caspases-3/7 was not observed, suggesting the cytotoxic activity might be mediated by other mechanisms.[1] Further investigation into its effects on other cell death pathways, such as autophagy or necrosis, or on cell cycle progression is warranted.

For comparison, other natural products have been shown to induce apoptosis through the intrinsic pathway by modulating the expression of Bcl-2 family proteins like Bax and Bcl-2, leading to the release of cytochrome c and activation of caspases.[5] Some compounds can also activate the extrinsic pathway by upregulating death receptors like FAS.[5] The p53 tumor suppressor protein is also a key regulator of apoptosis that can be activated by cellular stress, including DNA damage induced by cytotoxic compounds.[4]

Conclusion

Enhydrin, a sesquiterpene lactone, demonstrates significant anti-proliferative activity against a range of cancer cell lines. While the exact mechanism of action requires further elucidation, its cytotoxicity highlights its potential as a lead compound for anti-cancer drug development.[1] The provided protocols and background information serve as a foundation for researchers and drug development professionals to further investigate the therapeutic potential of enhydrin and related compounds in oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting cancer signaling pathways by natural products: Exploring promising anti-cancer agents [pubmed.ncbi.nlm.nih.gov]
• 3. Alichondrichlorin, a Novel Chlorohydrin-Containing Natural Product With Tumoral Cytotoxic Activity Isolated From the Planctomycetota Bacterium Alienimonas chondri LzC2T - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chelerythrine chloride induces apoptosis in renal cancer HEK-293 and SW-839 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanism of C-phycocyanin induced apoptosis in LNCaP cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enhydrin Chlorohydrin as a Potential Biomarker for Enhydrin Degradation

Introduction

Enhydrin (B1240213) is a sesquiterpene lactone found in plants of the Smallanthus sonchifolius (yacon) and Enhydra fluctuans species. It is recognized for its various biological activities, including potential anti-diabetic properties.[1][2] The stability of enhydrin in various formulations and biological matrices is a critical factor for its development as a therapeutic agent. Degradation of the parent compound can lead to a loss of efficacy and the potential formation of unknown, and possibly toxic, byproducts. This application note explores the potential of enhydrin chlorohydrin as a specific biomarker for the degradation of enhydrin, particularly in the presence of chlorine, and provides detailed protocols for its detection and quantification.

The formation of chlorohydrins from compounds containing epoxide rings or double bonds is a known chemical transformation.[3][4] Given the chemical structure of enhydrin, which contains reactive functional groups, it is plausible that it could react with chlorine sources to form enhydrin chlorohydrin. The presence of chlorine-containing melampolides in Enhydra fluctuans suggests that such compounds can be formed in a relevant biological context.[5] Therefore, monitoring for enhydrin chlorohydrin could serve as a specific indicator of enhydrin degradation under certain conditions, such as during formulation with chlorinated excipients or in biological systems with available chlorine.

This document outlines a hypothetical framework and detailed experimental protocols for researchers and drug development professionals to investigate the formation of enhydrin chlorohydrin and its utility as a biomarker for enhydrin degradation.

Logical Relationship: Enhydrin Degradation to Enhydrin Chlorohydrin

References

• 1. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journal.stifera.ac.id [journal.stifera.ac.id]
• 3. Chlorohydrin synthesis by chlorination or substitution [organic-chemistry.org]
• 4. The kinetics of chlorohydrin formation. Part V. The reaction between hypochlorous acid and crotonic acid in buffered solutions at 25° and 35° - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing the Bioactivity of Enhydrin Chlorohydrin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive experimental framework for the initial biological evaluation of Enhydrin chlorohydrin, a derivative of the natural sesquiterpene lactone, Enhydrin. Sesquiterpene lactones, primarily found in the Asteraceae family, are a diverse group of phytochemicals known for a wide range of bioactivities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4] The protocols outlined below are designed to systematically screen and quantify the cytotoxic, anti-inflammatory, and antimicrobial potential of Enhydrin chlorohydrin.

Application Note 1: Cytotoxicity and Anticancer Bioactivity

Many sesquiterpene lactones exhibit significant cytotoxic effects against various cancer cell lines, making this a primary area of investigation.[1][4] The following protocol details the use of the MTT assay, a standard colorimetric method, to assess cell viability and determine the cytotoxic potential of Enhydrin chlorohydrin.[5][6]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol measures the metabolic activity of cells as an indicator of cell viability.[5] Viable cells with active mitochondria reduce the yellow tetrazolium salt (MTT) to a purple formazan (B1609692) product.[5][7]

Materials:

• Enhydrin chlorohydrin (stock solution in DMSO)

• Selected cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HeLa (cervical), HepG2 (liver)) and a non-cancerous control cell line (e.g., HEK293)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microtiter plates

• Multi-channel pipette

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Enhydrin chlorohydrin in culture medium. The final concentration of DMSO should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the various concentrations of Enhydrin chlorohydrin. Include wells for a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours. Purple formazan crystals will form in viable cells.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the formula:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot a dose-response curve (% viability vs. log concentration) to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Data Presentation: Cytotoxicity (IC₅₀ Values)

All quantitative data should be summarized in a table for clear comparison.

Cell Line	Incubation Time (h)	Enhydrin Chlorohydrin IC₅₀ (µM)	Positive Control (Doxorubicin) IC₅₀ (µM)
Cancerous
MCF-7	24	Data	Data
48	Data	Data
A549	24	Data	Data
48	Data	Data
HepG2	24	Data	Data
48	Data	Data
Non-cancerous
HEK293	24	Data	Data
48	Data	Data

Visualization: Cytotoxicity Screening Workflow

Caption: Workflow for assessing Enhydrin chlorohydrin cytotoxicity via MTT assay.

Application Note 2: Anti-inflammatory Bioactivity

The anti-inflammatory properties of sesquiterpene lactones are well-documented, often linked to the inhibition of the NF-κB signaling pathway.[3][8][9] The following protocols describe methods to evaluate the anti-inflammatory effects of Enhydrin chlorohydrin by measuring nitric oxide (NO) and pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages.[10][11]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

This assay quantifies the production of nitrite (B80452), a stable metabolite of NO, in the culture supernatant using the Griess reagent.

Materials:

• RAW 264.7 murine macrophage cell line

• Enhydrin chlorohydrin (stock solution in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (for standard curve)

• Complete DMEM medium

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 5x10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various non-toxic concentrations of Enhydrin chlorohydrin (determined from a preliminary cytotoxicity assay on RAW 264.7 cells) for 2 hours.

• Inflammation Induction: Stimulate the cells by adding LPS to a final concentration of 1 µg/mL. Wells without LPS serve as negative controls. A known anti-inflammatory agent (e.g., Dexamethasone) should be used as a positive control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.

• Nitrite Measurement:

  • Transfer 50 µL of the culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A, followed by 50 µL of Part B.

  • Incubate for 10 minutes at room temperature in the dark.

  • Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage of NO inhibition relative to the LPS-only treated cells.

Experimental Protocol: Pro-inflammatory Cytokine Measurement (ELISA)

This protocol measures the levels of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in the cell culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA).[12]

Procedure:

• Follow steps 1-4 from the Nitric Oxide Inhibition Assay protocol to collect the cell culture supernatant.

• Quantify the concentration of TNF-α and IL-6 in the collected supernatants using commercially available ELISA kits.

• Follow the manufacturer's instructions provided with the specific ELISA kit.

• Measure the absorbance using a microplate reader at the specified wavelength.

• Calculate the cytokine concentrations based on the standard curve generated.

Data Presentation: Anti-inflammatory Activity

Treatment	Concentration (µM)	NO Production (% of LPS Control)	TNF-α Release (pg/mL)	IL-6 Release (pg/mL)
Vehicle Control (No LPS)	-	Data	Data	Data
LPS Control (1 µg/mL)	-	100%	Data	Data
Enhydrin Chlorohydrin + LPS	1	Data	Data	Data
10	Data	Data	Data
50	Data	Data	Data
Positive Control (Dexamethasone) + LPS	10	Data	Data	Data

Visualization: Anti-inflammatory Assay Workflow

Caption: Workflow for assessing anti-inflammatory activity in macrophages.

Application Note 3: Antimicrobial Bioactivity

Enhydrin and related compounds have shown activity against various microbes.[13][14][15] The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16][17]

Experimental Protocol: Broth Microdilution for MIC Determination

Materials:

• Enhydrin chlorohydrin (stock solution in DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Standard antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Resazurin solution (optional, as a viability indicator)

Procedure:

• Prepare Inoculum: Culture the microbial strains overnight and then dilute the culture in the appropriate broth to achieve a standardized concentration (e.g., ~5 x 10⁵ CFU/mL for bacteria).

• Compound Dilution: Add 100 µL of broth to each well of a 96-well plate. Add 100 µL of the Enhydrin chlorohydrin stock solution to the first well and perform 2-fold serial dilutions across the plate.

• Inoculation: Add 100 µL of the standardized microbial inoculum to each well.

• Controls: Include a positive control (microbe + broth, no compound), a negative control (broth only), and a standard antibiotic control.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

• Determine MIC: The MIC is the lowest concentration of the compound where no visible turbidity (growth) is observed. If using a viability dye like resazurin, the MIC is the lowest concentration that prevents a color change.

Data Presentation: Antimicrobial Activity (MIC Values)

Microorganism	Type	Enhydrin Chlorohydrin MIC (µg/mL)	Standard Drug MIC (µg/mL)
Staphylococcus aureus	Gram (+)	Data	Data (Ciprofloxacin)
Escherichia coli	Gram (-)	Data	Data (Ciprofloxacin)
Candida albicans	Yeast	Data	Data (Fluconazole)
Aspergillus niger	Mold	Data	Data (Fluconazole)

Potential Molecular Mechanisms & Signaling Pathways

Sesquiterpene lactones exert their biological effects by modulating key cellular signaling pathways.[1][18] The α-methylene-γ-lactone moiety is a reactive site that can alkylate nucleophilic groups, such as cysteine residues in proteins, thereby altering their function.[2] The NF-κB pathway, a central regulator of inflammation and cell survival, is a primary target.[8][9]

Visualization: Potential Inhibition of the NF-κB Signaling Pathway

Caption: Potential inhibitory points of Enhydrin chlorohydrin on the NF-κB pathway.

Further investigation could also explore other relevant pathways commonly affected by sesquiterpene lactones, such as:

• PI3K/Akt/mTOR Pathway: Crucial for cell survival, proliferation, and growth.[1][18]

• MAPK/ERK Pathway: Involved in stress responses, cell proliferation, and differentiation.[1][19]

References

• 1. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 3. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sesquiterpene Lactones: A Review of Biological Activities -Journal of Life Science | Korea Science [koreascience.kr]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxicity of Plant Extracts: A Scientific Inquiry into Cell Line Responses and Methodological Considerations [plantextractwholesale.com]
• 8. mdpi.com [mdpi.com]
• 9. benthamdirect.com [benthamdirect.com]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. Methodical Approaches: The Science Behind Anti-Inflammatory Assays of Plant Extracts [plantextractwholesale.com]
• 13. phytojournal.com [phytojournal.com]
• 14. rjptonline.org [rjptonline.org]
• 15. mdpi.com [mdpi.com]
• 16. Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scielo.br [scielo.br]
• 18. oaepublish.com [oaepublish.com]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assay Development for Enhydrin Chlorohydrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enhydrin is a sesquiterpene lactone derived from the leaves of Smallanthus sonchifolius, known for its diverse biological activities, including anti-inflammatory, antimicrobial, and antiparasitic properties.[1] Chlorohydrins are a class of chemical compounds that can be formed by the addition of hypochlorous acid to alkenes and are known to exhibit cellular toxicity, in some cases through the formation of reactive epoxides that can alkylate cellular macromolecules.[2] A synthesized derivative, Enhydrin chlorohydrin, is a novel compound with potential for enhanced or unique biological activity. The development of robust cell-based assays is crucial for elucidating its mechanism of action, determining its cytotoxic profile, and screening for potential therapeutic applications.

These application notes provide a comprehensive guide to developing cell-based assays for Enhydrin chlorohydrin, including protocols for assessing cytotoxicity, mitochondrial function, and apoptosis.

Postulated Signaling Pathway of Enhydrin Chlorohydrin

Based on the known activities of sesquiterpene lactones and chlorohydrins, a plausible signaling pathway for Enhydrin chlorohydrin involves the induction of cellular stress leading to apoptosis. The chlorohydrin moiety may facilitate membrane interaction and intracellular accumulation, while the sesquiterpene lactone structure could contribute to reactive oxygen species (ROS) generation and mitochondrial dysfunction.

Caption: Postulated signaling pathway for Enhydrin chlorohydrin-induced apoptosis.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol determines the effect of Enhydrin chlorohydrin on cell viability by measuring the metabolic activity of cells.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Enhydrin chlorohydrin in cell culture medium. Replace the existing medium with the medium containing the compound. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24 to 48 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Presentation:

Concentration (µM)	Absorbance (570 nm)	% Viability
0 (Vehicle)	1.25	100
1	1.18	94.4
5	0.95	76.0
10	0.63	50.4
25	0.31	24.8
50	0.15	12.0

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the release of LDH from damaged cells, providing an indicator of cytotoxicity.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Incubation: Incubate the plate for the desired time points (e.g., 12, 24, 48 hours).

• Sample Collection: Carefully collect 50 µL of the supernatant from each well.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase and NAD+) to each supernatant sample in a new 96-well plate.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the absorbance at 490 nm.

Data Presentation:

Concentration (µM)	LDH Release (Absorbance at 490 nm)	% Cytotoxicity
0 (Vehicle)	0.12	0
1	0.15	5.0
5	0.28	26.7
10	0.55	71.7
25	0.89	128.3
50	1.10	163.3

Caspase-3/7 Activity Assay

This assay quantifies the activity of executioner caspases-3 and -7, key markers of apoptosis.

Protocol:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with Enhydrin chlorohydrin as described previously.

• Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix by gentle shaking and incubate at room temperature for 1-2 hours.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

Data Presentation:

Concentration (µM)	Luminescence (RLU)	Fold Increase in Caspase-3/7 Activity
0 (Vehicle)	5,200	1.0
1	6,800	1.3
5	15,600	3.0
10	38,500	7.4
25	62,400	12.0
50	78,000	15.0

Mitochondrial Membrane Potential Assay (JC-1 Assay)

This assay uses the JC-1 dye to assess changes in mitochondrial membrane potential, an early indicator of apoptosis.

Workflow:

Caption: Workflow for the JC-1 mitochondrial membrane potential assay.

Protocol:

• Cell Seeding and Treatment: Seed cells on glass coverslips or in a 96-well plate and treat with Enhydrin chlorohydrin.

• JC-1 Staining: Remove the treatment medium and add medium containing 2 µM JC-1 dye. Incubate for 30 minutes at 37°C.

• Washing: Wash the cells twice with PBS.

• Analysis: Analyze the cells using a fluorescence microscope or flow cytometer. Healthy cells will exhibit red fluorescence (J-aggregates), while apoptotic cells will show green fluorescence (JC-1 monomers).

Data Presentation:

Concentration (µM)	Red Fluorescence (Intensity)	Green Fluorescence (Intensity)	Red/Green Ratio
0 (Vehicle)	8500	1200	7.08
1	7800	1500	5.20
5	5200	3800	1.37
10	2100	6500	0.32
25	900	8200	0.11
50	500	9100	0.05

Conclusion

These application notes provide a foundational framework for the initial characterization of Enhydrin chlorohydrin's cellular effects. The presented protocols for assessing cytotoxicity, apoptosis, and mitochondrial dysfunction offer a multi-parametric approach to understanding its mechanism of action. Further investigations could include assays for reactive oxygen species (ROS) production, DNA damage, and specific protein expression analysis to further elucidate the signaling pathways involved. The development of such cell-based assays is a critical step in the evaluation of novel compounds like Enhydrin chlorohydrin for their potential in drug discovery.[3][4][5][6]

References

• 1. Buy Enhydrin (EVT-1573428) | 33880-85-2 [evitachem.com]
• 2. Hypochlorous Acid Chemistry in Mammalian Cells—Influence on Infection and Role in Various Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A review for cell-based screening methods in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Cell-Based Assays in Drug Discovery and Development - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. news-medical.net [news-medical.net]
• 6. Cell Based Assays & Cell Based Screening Assays in Modern Research [vipergen.com]

Application Notes and Protocols for In Vivo Evaluation of Novel Sesquiterpene Lactone Derivatives

Disclaimer: As of December 2025, a thorough review of publicly available scientific literature and chemical databases did not yield any specific information on a compound named "Enhydrin chlorohydrin." The following application notes and protocols are provided as a generalized framework for the in vivo experimental evaluation of a novel, hypothetical sesquiterpene lactone derivative, which could be conceptually similar to an "Enhydrin chlorohydrin." These protocols are intended for researchers, scientists, and drug development professionals and should be adapted based on the specific physicochemical properties and hypothesized biological activity of the compound under investigation.

Introduction

Sesquiterpene lactones are a class of naturally occurring compounds known for a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. Enhydrin, a sesquiterpene lactone isolated from Smallanthus sonchifolius (yacon), has shown potential in these areas. The addition of a chlorohydrin functional group to a parent molecule can modulate its solubility, reactivity, and biological activity. This document outlines a general in vivo experimental workflow for assessing the toxicity, pharmacokinetics, and efficacy of a novel sesquiterpene lactone derivative, hypothetically termed "Enhydrin chlorohydrin," in animal models.

Preclinical In Vivo Experimental Workflow

The following diagram illustrates a typical workflow for the in vivo assessment of a novel compound.

Caption: General preclinical in vivo experimental workflow.

Experimental Protocols

Animal Models

The choice of animal model is critical and depends on the therapeutic area of interest. For general toxicity and pharmacokinetic studies, rodents are commonly used.

• Mice: Swiss albino or C57BL/6 mice are often used for acute toxicity and initial efficacy screening.

• Rats: Sprague-Dawley or Wistar rats are typically used for sub-chronic toxicity and more detailed pharmacokinetic and metabolism studies.

All animal experiments must be conducted in accordance with the guidelines of the local Institutional Animal Care and Use Committee (IACUC) or equivalent regulatory body.

Acute Toxicity Study

Objective: To determine the median lethal dose (LD50) and observe signs of acute toxicity.

Protocol:

• Animals: Healthy, young adult Swiss albino mice (6-8 weeks old, 20-25 g), both sexes.

• Grouping: 5 groups of 10 animals each (5 male, 5 female). One group serves as the vehicle control.

• Dose Formulation: The hypothetical "Enhydrin chlorohydrin" is dissolved or suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in sterile saline).

• Dose Administration: A single dose is administered via the intended clinical route (e.g., oral gavage or intraperitoneal injection). Doses are selected based on a geometric progression (e.g., 50, 100, 200, 400 mg/kg).

• Observation: Animals are observed continuously for the first 4 hours post-administration, then periodically for 14 days for signs of toxicity (e.g., changes in skin, fur, eyes, motor activity, and behavior) and mortality.

• Data Collection: Body weight is recorded on days 0, 7, and 14. At the end of the study, surviving animals are euthanized, and gross necropsy is performed.

Data Presentation:

Dose (mg/kg)	Number of Animals	Mortality (%)	Observed Toxic Signs
Vehicle	10	0	None
50	10	0	None
100	10	10	Lethargy
200	10	50	Lethargy, Piloerection
400	10	90	Severe Lethargy, Ataxia

Sub-chronic Toxicity Study (28-Day)

Objective: To evaluate the potential toxicity of the compound after repeated administration over 28 days.

Protocol:

• Animals: Healthy, young adult Sprague-Dawley rats (7-9 weeks old, 150-200 g), both sexes.

• Grouping: 4 groups of 20 animals each (10 male, 10 female). One group as vehicle control, and three dose groups (low, mid, high), based on the acute toxicity results.

• Dose Administration: Daily administration for 28 days via the intended route.

• Observations: Daily clinical observations and weekly body weight and food consumption measurements.

• Sample Collection: Blood samples are collected at the end of the study for hematology and clinical chemistry analysis.

• Pathology: At termination, all animals undergo gross necropsy. Organs are weighed, and tissues are collected for histopathological examination.

Data Presentation:

Table 1: Hematological Parameters (Hypothetical Data)

Parameter	Vehicle Control	Low Dose	Mid Dose	High Dose
Hemoglobin (g/dL)	14.5 ± 0.8	14.3 ± 0.7	13.9 ± 0.9	12.1 ± 1.1
White Blood Cells (x10³/µL)	8.2 ± 1.5	8.5 ± 1.3	9.1 ± 1.6	10.5 ± 1.9
Platelets (x10³/µL)	750 ± 98	745 ± 102	730 ± 89	650 ± 110
Statistically significant difference (p < 0.05)

Table 2: Clinical Chemistry Parameters (Hypothetical Data)

Parameter	Vehicle Control	Low Dose	Mid Dose	High Dose
Alanine Aminotransferase (ALT) (U/L)	35 ± 5	38 ± 6	45 ± 8	98 ± 15
Aspartate Aminotransferase (AST) (U/L)	80 ± 12	85 ± 14	95 ± 16	180 ± 25
Blood Urea Nitrogen (BUN) (mg/dL)	20 ± 3	21 ± 4	24 ± 5	35 ± 7
Statistically significant difference (p < 0.05)

Efficacy Study: Inflammation Model (Carrageenan-Induced Paw Edema)

Objective: To evaluate the anti-inflammatory activity of the hypothetical "Enhydrin chlorohydrin."

Protocol:

• Animals: Wistar rats (150-180 g).

• Grouping: 4 groups (n=6 per group): Vehicle control, Positive control (e.g., Indomethacin 10 mg/kg), and two dose levels of the test compound.

• Dose Administration: Test compound or vehicle is administered orally 1 hour before the induction of inflammation.

• Induction of Edema: 0.1 mL of 1% carrageenan solution is injected into the sub-plantar tissue of the right hind paw.

• Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Calculation: The percentage inhibition of edema is calculated for each group relative to the control group.

Data Presentation:

Table 3: Effect on Carrageenan-Induced Paw Edema (Hypothetical Data)

Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
Indomethacin	10	0.32 ± 0.04	62.4
Test Compound	25	0.65 ± 0.06	23.5
Test Compound	50	0.45 ± 0.05	47.1
Statistically significant difference (p < 0.05) compared to vehicle control.

Hypothetical Signaling Pathway

Based on the known activities of other sesquiterpene lactones, a potential mechanism of action could involve the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.

Caption: Hypothetical inhibition of the NF-κB signaling pathway.

Application Notes and Protocols for the Quantitative Analysis of Enhydrin and its Chlorohydrin Derivative in Herbal Extracts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of enhydrin (B1240213), a bioactive sesquiterpene lactone, and its potential chlorohydrin derivatives in herbal extracts. The primary focus is on High-Performance Liquid Chromatography (HPLC) with UV detection, a robust and widely accessible technique for the analysis of these compounds.[1][2]

Introduction

Enhydrin is a sesquiterpene lactone primarily isolated from plants of the Asteraceae family, such as Smallanthus sonchifolius (yacon) and Enhydra fluctuans.[2][3][4][5] It has garnered significant interest in the pharmaceutical and nutraceutical industries due to its diverse biological activities, including anti-diabetic and anti-parasitic properties.[6][7][8] The formation of chlorohydrin derivatives can occur, and the analysis of these related compounds is crucial for a comprehensive phytochemical profile and for quality control of herbal products. This document outlines a validated HPLC-UV method for the simultaneous quantification of enhydrin and can be adapted for its chlorohydrin derivatives.

Materials and Reagents

• Solvents: Acetonitrile (B52724) (HPLC grade), Methanol (HPLC grade), Water (HPLC grade, preferably deionized and filtered).

• Reference Standards: Enhydrin (purity ≥95%). Enhydrin chlorohydrin standard (if available, otherwise isolation and characterization are required).

• Columns: C18 reversed-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][2]

• Herbal Material: Dried and powdered leaves of the plant of interest (e.g., Smallanthus sonchifolius).

• Extraction Solvents: Ethanol, Methanol.

• Filters: 0.45 µm syringe filters.

Experimental Protocols

Protocol 1: Extraction of Enhydrin from Herbal Material

This protocol describes a standard maceration technique for the extraction of enhydrin from dried plant material.

• Sample Preparation: Weigh 10 g of finely powdered, dried herbal material.

• Extraction:

  • Place the powdered material in a flask and add 100 mL of 70% ethanol.

  • Macerate for 24 hours at room temperature with occasional shaking.

  • Alternatively, perform sonication for 30 minutes to enhance extraction efficiency.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

• Storage: Store the dried extract at -20°C until further analysis.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Analysis

This protocol details the HPLC-UV method for the quantitative determination of enhydrin. This method can be adapted for the analysis of enhydrin chlorohydrin, though re-validation would be necessary.

• Preparation of Standard Solutions:

  • Prepare a stock solution of enhydrin reference standard (1 mg/mL) in methanol.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 to 100 µg/mL.

• Preparation of Sample Solution:

  • Accurately weigh 10 mg of the dried herbal extract and dissolve it in 10 mL of methanol.

  • Vortex the solution for 1 minute to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph with a UV/Vis or Diode Array Detector (DAD).

  • Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm).[2][9]

  • Mobile Phase: Isocratic elution with 40% acetonitrile and 60% water.[2][9]

  • Flow Rate: 1.0 mL/min.[2][9]

  • Column Temperature: 30°C.[1]

  • Detection Wavelength: 210 nm.[2][9]

  • Injection Volume: 20 µL.

• Analysis:

  • Inject the standard solutions to construct a calibration curve.

  • Inject the sample solution.

  • Identify the enhydrin peak in the sample chromatogram by comparing the retention time with that of the standard.

  • Quantify the amount of enhydrin in the sample using the calibration curve.

Method Validation Parameters

A summary of typical validation parameters for the HPLC-UV method for enhydrin analysis is presented below.[2][9]

Parameter	Specification
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.52 µg/mL
Limit of Quantification (LOQ)	1.57 µg/mL
Accuracy (Recovery %)	97.68 - 101.46%
Precision (RSD %)	< 2%

Quantitative Data Summary

The following table summarizes the quantitative data for enhydrin found in ethanolic extracts of Smallanthus sonchifolius from different regions.[2][9]

Sample	Enhydrin Content (% w/w)
Ykal extract	1.67
Ycin extract	1.26

Data sourced from a study on ethanolic extracts of yacon leaves.[2][9]

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantitative analysis of enhydrin in herbal extracts.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method [mdpi.com]
• 3. asianjpr.com [asianjpr.com]
• 4. researchgate.net [researchgate.net]
• 5. Phytochemical Investigation of Methanolic Extract of Enhydra Fluctuans (Fam- Asteraceae) [dspace.ewubd.edu:8080]
• 6. Buy Enhydrin (EVT-1573428) | 33880-85-2 [evitachem.com]
• 7. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the yield of Enhydrin chlorohydrin from enhydrin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of Enhydrin chlorohydrin from Enhydrin. This resource offers detailed experimental protocols, troubleshooting guides in a question-and-answer format, and frequently asked questions to address specific issues encountered during the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical reaction for converting Enhydrin to Enhydrin chlorohydrin?

The conversion of Enhydrin to Enhydrin chlorohydrin is achieved through an acid-catalyzed ring-opening of the epoxide functional group present in the Enhydrin molecule. Specifically, hydrochloric acid (HCl) is used as both the catalyst and the nucleophile. The reaction involves the protonation of the epoxide oxygen, followed by the nucleophilic attack of a chloride ion (Cl-), leading to the formation of a chlorohydrin.

Q2: What are the key functional groups in Enhydrin that might be affected by the reaction conditions?

Enhydrin is a complex sesquiterpene lactone with several reactive functional groups. Besides the target epoxide ring, it contains an α-methylene-γ-lactone moiety and ester functionalities. These groups can be sensitive to acidic conditions, potentially leading to side reactions such as hydrolysis of the lactone or esters, or addition reactions to the α,β-unsaturated system. Careful control of reaction conditions is therefore crucial.

Q3: What are the typical solvents used for this type of reaction?

The choice of solvent can significantly influence the reaction's regioselectivity and yield. Aprotic solvents like dichloromethane (B109758) (DCM) or diethyl ether are commonly used to minimize side reactions such as diol formation, which can occur in the presence of water. The solubility of Enhydrin in the chosen solvent is also a critical factor to ensure a homogeneous reaction mixture.

Q4: What safety precautions should be taken when performing this experiment?

Working with hydrochloric acid requires strict safety measures. The reaction should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, is mandatory.[1][2][3][4] Always add acid to the solvent slowly to control any exothermic reaction. A proper quenching procedure for the acid at the end of the reaction is also essential.

Experimental Protocol: Synthesis of Enhydrin Chlorohydrin

This protocol is a general guideline based on established procedures for the acid-catalyzed ring-opening of epoxides in complex molecules.[5][6][7] Optimization may be required based on experimental observations.

Materials:

• Enhydrin

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: Dissolve Enhydrin (1 equivalent) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer. The concentration should be adjusted to ensure complete dissolution.

• Cooling: Cool the solution to 0 °C using an ice bath. This helps to control the reaction's exothermicity and minimize side reactions.

• Acid Addition: Slowly add a stoichiometric amount of concentrated HCl (e.g., 1.1 equivalents) to the stirred solution. The addition should be dropwise.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8][9] The reaction is complete when the Enhydrin spot has been consumed.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until the effervescence ceases. This will neutralize the excess HCl.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Drying and Filtration: Combine the organic layers and dry over anhydrous MgSO₄ or Na₂SO₄. Filter to remove the drying agent.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude Enhydrin chlorohydrin.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to isolate the desired chlorohydrin isomer(s).[5][10][11]

Data Presentation

Table 1: Illustrative Effect of Reaction Conditions on Yield and Regioselectivity.

Entry	Temperature (°C)	Reaction Time (h)	Solvent	Putative Yield (%)	Regioisomer Ratio (A:B)
1	0	2	Dichloromethane	75	90:10
2	25 (Room Temp.)	1	Dichloromethane	60	80:20
3	0	2	Diethyl Ether	70	85:15
4	0	4	Tetrahydrofuran	65	82:18

Note: This data is illustrative and based on general principles of epoxide ring-opening reactions. Actual results may vary.

Troubleshooting Guide

Issue 1: Low or No Conversion of Enhydrin

• Question: I am observing a significant amount of unreacted Enhydrin even after a prolonged reaction time. What could be the issue?

• Answer:

  • Insufficient Acid: Ensure that a sufficient amount of HCl has been added. The epoxide oxygen needs to be protonated for the reaction to proceed. Consider a slight excess of HCl.

  • Low Reaction Temperature: While starting at 0°C is recommended to control the reaction, if the reaction is sluggish, allowing it to slowly warm to room temperature might be necessary.

  • Reagent Quality: Ensure that the Enhydrin starting material is pure and that the HCl is of the appropriate concentration.

Issue 2: Low Yield of Enhydrin Chlorohydrin

• Question: The conversion of Enhydrin is complete, but the yield of the purified chlorohydrin is low. What are the possible reasons?

• Answer:

  • Side Reactions: The acidic conditions might be causing degradation of the starting material or the product. Potential side reactions include hydrolysis of the lactone ring or ester groups. Consider reducing the reaction time or using a milder acid catalyst if possible.

  • Formation of Diol: If there is water in the reaction mixture (e.g., from non-anhydrous solvent or concentrated HCl), the formation of a diol as a byproduct is possible. Ensure all reagents and solvents are anhydrous.

  • Purification Losses: Enhydrin chlorohydrin is likely to be a polar molecule, which can lead to losses during silica gel chromatography.[11] Careful selection of the eluent system and proper column packing are crucial to minimize streaking and ensure good separation.

Issue 3: Formation of Multiple Products

• Question: I am observing the formation of more than one product in my reaction mixture. What are these and how can I control their formation?

• Answer:

  • Regioisomers: The nucleophilic attack of the chloride ion on the unsymmetrical protonated epoxide can occur at two different carbon atoms, leading to the formation of two regioisomers. The regioselectivity is influenced by steric and electronic factors, as well as the solvent and temperature.[7][12][13] Generally, in acid-catalyzed opening of epoxides, the nucleophile attacks the more substituted carbon.

  • Stereoisomers: The reaction proceeds via an SN2-like mechanism, resulting in an inversion of stereochemistry at the center of attack. This leads to a trans relationship between the newly formed hydroxyl and chloro groups.[6][14][15][16]

  • Controlling Regioselectivity: To favor the formation of a specific regioisomer, you can try varying the solvent and temperature. Non-polar, aprotic solvents often provide better selectivity.[12] Lowering the reaction temperature can also improve selectivity.

Issue 4: Product Decomposition during Workup or Purification

• Question: My product seems to be decomposing during the workup or purification steps. How can I prevent this?

• Answer:

  • Neutralization: Ensure that the reaction is thoroughly quenched and neutralized before concentrating the solution. Residual acid can cause decomposition upon heating.

  • Temperature: Avoid excessive heat during solvent removal. Use a rotary evaporator at a moderate temperature.

  • Silica Gel Acidity: Standard silica gel is slightly acidic and can cause decomposition of acid-sensitive compounds. You can use deactivated silica gel (by adding a small percentage of triethylamine (B128534) to the eluent) for chromatography if you suspect your product is acid-labile.

Visualizations

Caption: Reaction pathway for the synthesis of Enhydrin chlorohydrin.

Caption: Troubleshooting workflow for low yield in Enhydrin chlorohydrin synthesis.

References

• 1. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 2. researchgate.net [researchgate.net]
• 3. Total syntheses of parthenolide and its analogues with macrocyclic stereocontrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in chemistry and bioactivity of parthenolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Reactions of enol ethers Hydrolysis of enol ethers [mail.almerja.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 16. byjus.com [byjus.com]

Technical Support Center: Stability of Chlorohydrin Compounds in Solution

Frequently Asked Questions (FAQs)

Q1: My Compound X-Chlorohydrin solution is showing a rapid decrease in purity when dissolved in methanol (B129727). What could be the cause?

A1: Rapid purity loss of chlorohydrins in alcoholic solvents like methanol can often be attributed to solvolysis, where the alcohol acts as a nucleophile, displacing the chloride to form an ether. The rate of this reaction can be influenced by temperature and the presence of any acidic or basic impurities. We recommend preparing solutions fresh and at low temperatures. Consider using a less reactive, aprotic solvent if the ether formation is a significant issue.

Q2: I am observing multiple degradation peaks in my HPLC analysis after storing Compound X-Chlorohydrin in an aqueous buffer. How can I identify these degradants?

A2: The appearance of multiple peaks suggests complex degradation pathways in aqueous media. Common reactions for chlorohydrins in water include hydrolysis to a diol and intramolecular cyclization to form an epoxide, especially under basic conditions. To identify these degradants, it is advisable to perform forced degradation studies under controlled acidic, basic, and neutral pH conditions.[1][2][3] The resulting degradation products can then be characterized using techniques like LC-MS and NMR to elucidate their structures.[3]

Q3: What are the ideal storage conditions for a stock solution of Compound X-Chlorohydrin?

A3: For general short-term use, it is recommended to store stock solutions of chlorohydrin compounds at 2-8°C in a well-sealed container, protected from light. For long-term storage, freezing at -20°C or below is advisable. The choice of solvent is critical; aprotic solvents such as acetonitrile (B52724) or THF are generally preferred over protic solvents like water or methanol to minimize solvolysis and hydrolysis. A preliminary stability study is always recommended to determine the optimal storage conditions for your specific compound and intended application.

Q4: How can I develop a stability-indicating HPLC method for Compound X-Chlorohydrin?

A4: A stability-indicating HPLC method is one that can accurately separate the parent compound from all potential degradation products.[2][4] To develop such a method, you should perform forced degradation studies (e.g., acid/base hydrolysis, oxidation, photolysis) to generate the degradants.[1][2] The chromatographic conditions (e.g., column chemistry, mobile phase composition, gradient) should then be optimized to achieve baseline separation for all observed peaks. Peak purity analysis using a photodiode array (PDA) detector is also crucial to ensure that the parent peak is free from any co-eluting impurities.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peak in chromatogram of a freshly prepared solution	Solvent impurity or reaction with the solvent.	Run a solvent blank. Prepare a fresh solution in a different, high-purity solvent batch or a different solvent altogether.
Significant degradation in an aprotic solvent like acetonitrile	Presence of residual water in the solvent or exposure to atmospheric moisture.	Use anhydrous solvents and prepare solutions under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent stability results between experiments	Variation in experimental conditions such as temperature, light exposure, or pH of the solution.	Strictly control all experimental parameters. Use calibrated equipment and freshly prepared buffers.
Precipitation of the compound from the solution upon storage	Poor solubility or degradation to a less soluble product.	Determine the solubility of the compound in the chosen solvent at the storage temperature. Consider using a co-solvent system to improve solubility.

Stability Data for Compound X-Chlorohydrin in Various Solvents

The following table summarizes the hypothetical stability data for Compound X-Chlorohydrin after 48 hours of storage at room temperature (25°C), protected from light.

Solvent	Initial Purity (%)	Purity after 48h (%)	Major Degradant(s) Observed
Acetonitrile	99.8	99.5	None significant
Methanol	99.7	92.1	Methoxy ether derivative
Water (pH 7.0)	99.6	95.3	Diol, Epoxide
0.1 M HCl	99.5	98.2	Diol
0.1 M NaOH	99.7	75.4	Epoxide, Diol
DMSO	99.8	99.6	None significant

Experimental Protocols

Protocol 1: Forced Degradation Study (Hydrolysis)

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Compound X-Chlorohydrin in acetonitrile.

• Acid Hydrolysis: Add 1 mL of the stock solution to 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Add 1 mL of the stock solution to 9 mL of 0.1 M NaOH. Incubate at room temperature for 4 hours.

• Neutral Hydrolysis: Add 1 mL of the stock solution to 9 mL of purified water. Incubate at 60°C for 24 hours.

• Sample Analysis: At appropriate time points, withdraw an aliquot, neutralize if necessary, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

Protocol 2: Stability-Indicating HPLC Method

• Instrumentation: HPLC system with a PDA detector.

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm (or the λmax of the compound).

• Injection Volume: 10 µL.

Visualizations

Caption: Workflow for Forced Degradation Study.

Caption: Potential Degradation Pathways for Compound X-Chlorohydrin.

References

• 1. researchgate.net [researchgate.net]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. Study of the forced degradation behavior of prasugrel hydrochloride by liquid chromatography with mass spectrometry and liquid chromatography with NMR detection and prediction of the toxicity of the characterized degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Troubleshooting low bioactivity of Enhydrin chlorohydrin in assays

Disclaimer: The compound "Enhydrin chlorohydrin" is not commonly found in scientific literature. This guide focuses on Enhydrin , a well-characterized sesquiterpene lactone, and the broader class of sesquiterpene lactones (STLs), to which it belongs. The troubleshooting advice provided is based on the known chemical properties and biological activities of these compounds.

Frequently Asked Questions (FAQs)

Q1: Why am I observing unexpectedly low or no bioactivity with Enhydrin in my assay?

Low bioactivity can stem from several factors, which can be broadly categorized into compound-related issues and assay-related issues.[1]

• Compound-Related Issues: This includes problems with the compound's purity, solubility in the assay medium, stability over the experiment's duration, and potential for degradation.

• Assay-Related Issues: These relate to the experimental setup, such as the choice of assay, suboptimal conditions (e.g., pH, temperature), solvent effects, or interference of the compound with the assay's detection method.[1]

• Mechanism of Action: The bioactivity of many sesquiterpene lactones is attributed to their α-methylene-γ-lactone group, which can react with sulfhydryl groups on proteins.[2][3] If your target protein or pathway does not involve this mechanism, the observed activity may be low.

Q2: How does solubility affect my results and how can I improve it?

Poor solubility is a primary cause of low bioactivity and poor reproducibility.

• Precipitation: If Enhydrin precipitates out of the assay medium, its effective concentration will be much lower than intended, leading to diminished activity. Visual inspection of assay plates for precipitates is crucial.

• Aggregation: Some compounds form aggregates at higher concentrations, which can lead to non-specific activity or a loss of true activity. This may result in a bell-shaped dose-response curve.

• Solvent Choice: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for STLs. However, the final concentration in your assay should typically be kept below 0.5% to prevent solvent-induced toxicity or artifacts.[4] Always include a vehicle control (medium with the same final DMSO concentration as your test wells) to account for solvent effects.

• Improving Solubility: If solubility is an issue, consider using a stock solution in 100% DMSO and diluting it serially in the assay medium. Gentle warming or sonication can help dissolve the compound initially, but be mindful of its stability. For some applications, alternative solvents like ethanol (B145695) may be considered, but their compatibility with the specific assay must be validated.

Q3: Could the stability of Enhydrin be the problem?

The stability of Enhydrin in your specific assay conditions is critical.

• pH and Temperature: The lactone ring in STLs can be susceptible to hydrolysis under certain pH conditions. Ensure the pH of your buffer is stable throughout the experiment. Similarly, prolonged incubation at high temperatures can lead to degradation.

• Freeze-Thaw Cycles: Repeatedly freezing and thawing DMSO stock solutions can cause the compound to precipitate over time.[5] It is recommended to aliquot stock solutions into single-use vials to maintain consistency.

• Light Sensitivity: Some complex organic molecules are light-sensitive. While not specifically documented for Enhydrin, it is good practice to minimize exposure of the compound and stock solutions to direct light.

Q4: My dose-response curve is inconsistent or non-reproducible. What are the likely causes?

Inconsistent results often point to issues with compound handling, cell culture, or assay procedure.

• Pipetting Errors: Ensure accurate pipetting, especially when performing serial dilutions of the compound.

• Cell Seeding Density: Inconsistent cell numbers across wells can lead to high variability. Ensure you have a homogenous single-cell suspension before seeding.

• Edge Effects: Cells in the outer wells of a microplate can behave differently due to temperature and evaporation gradients. It is advisable to fill the outer wells with sterile media or PBS and not use them for experimental data points.

• Incubation Time: The timing of compound addition and the duration of the assay should be kept consistent across all experiments.

Q5: How can I determine if my compound is interfering with the assay itself?

Compounds can interfere with assay readouts, leading to false positive or false negative results. This is particularly common in fluorescence- or absorbance-based assays.

• Intrinsic Fluorescence/Absorbance: Run a control plate with the compound in the assay medium but without cells. Measure the fluorescence or absorbance at the same wavelengths used for your assay. If the compound itself is fluorescent or absorbs light at these wavelengths, it will interfere with the signal.

• Redox Activity: Assays that rely on redox reactions (like the MTT assay) can be affected by compounds that have intrinsic reducing or oxidizing properties.

• Counter-Screening: If you suspect interference, using a secondary assay that relies on a different detection principle can help validate your results. For example, if you see cytotoxicity in an MTT assay, you could confirm it with a Lactate Dehydrogenase (LDH) release assay, which measures membrane integrity.[6]

Troubleshooting Guides

Table 1: Troubleshooting Low Bioactivity - Compound-Related Issues

Problem	Potential Cause	Recommended Solution
Low Potency	Poor Solubility	Visually inspect for precipitation. Decrease the final assay concentration. Prepare fresh dilutions from a stock solution for each experiment.
Compound Aggregation	Perform a centrifugation-based assay. If activity is restored in the supernatant after spinning down aggregates, aggregation is likely. Consider adding a small amount of non-ionic detergent like Tween-20 (validate for cell toxicity first).
Compound Degradation	Aliquot stock solutions to avoid freeze-thaw cycles. Protect from light. Prepare fresh dilutions immediately before use. Verify compound stability in assay buffer over time using HPLC if possible.
Purity Issues	Verify the purity of your compound batch using analytical methods like HPLC or LC-MS. Impurities may inhibit the activity or be toxic to cells.
Inconsistent Results	Inaccurate Concentration	Re-verify the concentration of the stock solution. Use calibrated pipettes and proper dilution techniques.

Table 2: Troubleshooting Low Bioactivity - Assay-Related Issues

Problem	Potential Cause	Recommended Solution
No Dose-Response	Assay Not Sensitive Enough	Increase the range of concentrations tested. Ensure your positive control for the assay is working as expected.
Incorrect Assay Choice	Ensure the chosen assay is appropriate for the biological question and the compound's expected mechanism of action.
Suboptimal Assay Conditions	Optimize assay parameters such as incubation time, temperature, and buffer components (pH, serum concentration).
High Background	Compound Interference	Run a cell-free control to measure the compound's intrinsic fluorescence or absorbance at the assay wavelength.
Media Interference	Some components in cell culture media (e.g., phenol (B47542) red, serum) can interfere with readouts. Use appropriate background subtraction or switch to a compatible medium if necessary.
High Variability	Inconsistent Cell Health/Number	Use cells at a consistent passage number. Ensure even cell seeding. Check for contamination (e.g., mycoplasma).
"Edge Effect" in Plates	Avoid using the outermost wells of the microplate for data. Fill them with sterile PBS or media to create a humidity barrier.

Signaling Pathways Modulated by Sesquiterpene Lactones

Many sesquiterpene lactones exert their anti-inflammatory and anti-cancer effects by modulating key signaling pathways.

Inhibition of NF-κB Signaling

A primary mechanism for the anti-inflammatory activity of STLs is the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway. STLs can directly alkylate cysteine residues on components of the IκB kinase (IKK) complex or the p65 subunit of NF-κB. This prevents the degradation of the inhibitory protein IκBα, thereby blocking the translocation of the active NF-κB dimer to the nucleus and subsequent transcription of pro-inflammatory genes.[1][7][8][9]

Inhibition of the NF-κB signaling pathway by sesquiterpene lactones (STLs).

Modulation of STAT3 Signaling

Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor often overactive in cancer, promoting cell survival and proliferation. Some STLs can inhibit STAT3 signaling.[4][10] This can occur through the depletion of intracellular glutathione (B108866) (GSH), leading to the S-glutathionylation of STAT3, which prevents its phosphorylation by Janus kinases (JAKs). This inhibition blocks STAT3 dimerization, nuclear translocation, and its function as a transcription factor.[10][11]

Inhibition of the STAT3 signaling pathway by sesquiterpene lactones (STLs).

Experimental Workflows and Protocols

General Troubleshooting Workflow

When encountering low bioactivity, a systematic approach is essential. The following workflow can help identify the root cause of the issue.

A logical workflow for troubleshooting low bioactivity in in vitro assays.

Protocol 1: Cell Viability/Cytotoxicity Assessment using MTT Assay

This protocol is a common method to assess the effect of a compound on cell metabolic activity, which is an indicator of cell viability.[12][13]

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well clear, tissue culture-treated plates

• Enhydrin stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Methodology:

• Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Enhydrin in complete medium from the DMSO stock. The final DMSO concentration should be consistent across all wells and not exceed 0.5%.

• Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of Enhydrin. Include "vehicle control" wells (medium + DMSO) and "no-cell control" wells (medium only for background).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubate the plate for 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the "no-cell control" wells from all other wells. Calculate the percentage of cell viability for each treatment relative to the vehicle control: (% Viability) = (Abs_treated / Abs_vehicle) * 100.

Protocol 2: Assessment of Anti-inflammatory Activity (Nitric Oxide Inhibition in RAW 264.7 Macrophages)

This protocol measures the ability of Enhydrin to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.[14][15]

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• 96-well tissue culture-treated plates

• Enhydrin stock solution (e.g., 10 mM in DMSO)

• LPS from E. coli (stock at 1 mg/mL)

• Griess Reagent System (Component A: Sulfanilamide solution; Component B: N-(1-naphthyl)ethylenediamine solution)

• Sodium nitrite (B80452) (NaNO₂) standard curve (0-100 µM)

• Microplate reader (absorbance at 540 nm)

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of ~5 x 10⁴ cells/well in 100 µL of medium and incubate overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of Enhydrin (in 100 µL of fresh medium) for 1-2 hours. Include a vehicle control (DMSO).

• Inflammatory Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL. Do not add LPS to the negative control wells.

• Incubate the plate for 24 hours at 37°C.

• Nitrite Measurement: After incubation, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

• Prepare a sodium nitrite standard curve in the same plate.

• Add 50 µL of Griess Reagent Component A to all wells and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent Component B and incubate for another 10 minutes. A pink/magenta color will develop in the presence of nitrite.

• Measurement: Read the absorbance at 540 nm within 30 minutes.

• Data Analysis: Calculate the nitrite concentration in each sample by comparing the absorbance to the sodium nitrite standard curve. Determine the percentage of NO inhibition relative to the LPS-stimulated vehicle control.

• Cytotoxicity Check: It is crucial to perform a parallel cytotoxicity assay (like MTT) under the same conditions to ensure that the observed reduction in NO is not due to cell death.

References

• 1. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of Sesquiterpene Lactones in Asteraceae Plant Extracts: Evaluation of their Allergenic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Natural Sesquiterpene Lactones Enhance Chemosensitivity of Tumor Cells through Redox Regulation of STAT3 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iris.univr.it [iris.univr.it]
• 11. researchgate.net [researchgate.net]
• 12. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. In vitro antiinflammatory activity of a new sesquiterpene lactone isolated from Siegesbeckia glabrescens - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of extraction parameters to minimize Enhydrin chlorohydrin formation

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing extraction parameters for Enhydrin, with a specific focus on minimizing the formation of the potential impurity, Enhydrin chlorohydrin.

Frequently Asked Questions (FAQs)

Q1: What is Enhydrin chlorohydrin and why is its formation a concern?

A1: Enhydrin is a bioactive sesquiterpene lactone found in plants like Smallanthus sonchifolius (yacon).[1][2] Enhydrin chlorohydrin is a potential derivative that can form during the extraction process if a source of chlorine is present. The formation of such impurities is a significant concern in drug development and natural product chemistry as it can alter the bioactivity, introduce toxicity, and complicate the purification process. The reactivity of molecules with epoxide or similar functionalities with chloride ions, especially under certain pH and temperature conditions, is a known pathway for chlorohydrin formation.[3][4]

Q2: What are the primary factors that could promote Enhydrin chlorohydrin formation during extraction?

A2: Based on general chemical principles for chlorohydrin formation, three primary factors during extraction are critical:

• Source of Chloride Ions: The most direct source is the use of chlorinated solvents (e.g., dichloromethane (B109758), chloroform).[5][6] Chloride ions may also be present endogenously in the plant matrix.[3]

• Extraction pH: Acidic conditions can catalyze the opening of reactive sites on the Enhydrin molecule, making it susceptible to reaction with chloride ions. The kinetics of similar reactions are known to be strongly influenced by pH.[4][7][8]

• Temperature: Higher extraction temperatures can increase reaction rates, potentially accelerating the formation of Enhydrin chlorohydrin.[9][10] While heat can improve extraction efficiency, it may also promote the degradation of thermolabile compounds or the formation of unwanted byproducts.[9]

Q3: How does the choice of solvent impact the risk of forming this impurity?

A3: The solvent is a critical parameter. Using non-chlorinated solvents is the most effective way to prevent chlorohydrin formation. Alcohols, such as ethanol (B145695) and methanol (B129727), are considered universal solvents for phytochemical investigation.[9] Studies on yacon leaves have successfully used various concentrations of ethanol as well as chloroform (B151607) for rinse extractions.[1] While effective for extraction, chloroform and other chlorinated solvents like dichloromethane (DCM) directly introduce chloride ions and should be avoided to minimize the risk.[6] Alternatives like ethyl acetate, diethyl ether, or methyl t-butyl ether (MTBE) are often considered.[6][11]

Q4: What is the recommended method for analyzing Enhydrin and detecting potential impurities?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is a validated and reliable method for the quantification of Enhydrin in plant extracts.[1][2] A reversed-phase C18 column is typically used with a mobile phase such as a water/acetonitrile mixture.[1] This method can also be used to detect the presence of impurities like Enhydrin chlorohydrin, which would likely appear as a separate peak with a different retention time.

Troubleshooting Guide

Issue 1: An unknown, more polar peak appears in my HPLC chromatogram after extraction.

• Potential Cause: You may be forming Enhydrin chlorohydrin or another degradation product. The addition of a hydroxyl group and a chlorine atom would likely increase the polarity of the parent Enhydrin molecule.

• Troubleshooting Steps:

  • Review Your Solvent: Are you using a chlorinated solvent like dichloromethane or chloroform? If so, switch to a non-chlorinated alternative such as ethyl acetate, ethanol, or methanol.[6][9]

  • Check the pH: If your extraction buffer or solvent system is acidic, try performing the extraction under neutral pH conditions. The stability and reactivity of related compounds are highly pH-dependent.[4]

  • Lower the Temperature: If you are using heat (e.g., reflux or Soxhlet extraction), switch to a room temperature method like maceration or sonication to avoid thermally driven reactions.[9]

  • Analyze the Matrix: Consider analyzing the raw plant material for its inorganic chloride content, as this could be an unavoidable source of chloride ions.[3]

Issue 2: The yield of Enhydrin is lower than expected, and multiple degradation peaks are observed.

• Potential Cause: The extraction conditions may be too harsh, leading to the degradation of the target compound. Enhydrin, as a sesquiterpene lactone, may be sensitive to high temperatures or non-neutral pH.

• Troubleshooting Steps:

  • Optimize Temperature: High temperatures can cause the degradation of thermolabile compounds.[10] An extraction performed at 60°C has been shown to be effective for Enhydrin, but if degradation is observed, lowering the temperature is recommended.[1]

  • Control pH: Avoid strongly acidic or alkaline conditions unless specifically required. Extraction pH can significantly alter the structure and stability of extracted compounds.[12]

  • Reduce Extraction Time: Prolonged exposure to even mild extraction conditions can lead to degradation. Determine the minimum time required for efficient extraction.

Data Presentation

Table 1: Influence of Solvent Choice on Potential for Enhydrin Chlorohydrin Formation

Solvent Class	Example Solvents	Risk of Chlorohydrin Formation	Rationale
Chlorinated	Dichloromethane (DCM), Chloroform	High	Directly provides a source of chloride ions for the reaction.[5][6]
Alcohols	Ethanol, Methanol	Low	No external chloride source. Widely used for phytochemical extraction.[1][9]
Esters	Ethyl Acetate	Low	A common, greener alternative to chlorinated solvents.[6]
Ethers	Diethyl Ether, MTBE	Low	Effective for many organic extractions; non-chlorinated.[5][11]
Apolar	Hexane, Toluene	Low	Non-chlorinated, but may have poor solubility for moderately polar compounds.[13]

Table 2: Effect of Ethanol Concentration on Enhydrin Yield from Smallanthus sonchifolius Leaves

Ethanol Concentration	Enhydrin Content (% in extract)	Uvedalin Content (% in extract)
50%	1.26%	0.56%
70%	1.55% (approx.)	0.88%
90%	1.67%	0.75% (approx.)

*Note: This table is adapted from data presented in a 2023 study by Syah et al.[1] The study indicates that higher ethanol concentrations favor Enhydrin extraction, while 70% ethanol was optimal for the related compound Uvedalin.

Experimental Protocols & Methodologies

Protocol 1: General Workflow for Optimizing Extraction to Minimize Impurity Formation

This protocol outlines a systematic approach to developing an extraction procedure that maximizes the yield of Enhydrin while minimizing the formation of Enhydrin chlorohydrin.

Caption: Workflow for optimizing extraction parameters to maximize Enhydrin yield.

Protocol 2: Validated HPLC-UV Method for Enhydrin Quantification

This method is adapted from the validated procedure for quantifying Enhydrin and Uvedalin in yacon leaf extracts.[1]

• Instrumentation: HPLC system with UV or PDA detector.

• Stationary Phase: C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with 60% Water and 40% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Run Time: 30 minutes.

• Standard Preparation: Prepare a stock solution of purified Enhydrin in methanol. Create a series of dilutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) to generate a calibration curve.

• Sample Preparation: Dissolve a known mass of the dried plant extract in methanol to a final concentration of 0.1% (1 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the Enhydrin standards. Determine the concentration of Enhydrin in the prepared samples by interpolating their peak areas from the curve.

Visualizations

Caption: Factors promoting the formation of Enhydrin chlorohydrin during extraction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00191H [pubs.rsc.org]
• 5. quora.com [quora.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sciforum.net [sciforum.net]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Influence of extraction pH on protein structure, functionality, hydrolysis, and antioxidant activity of Bayo bean (Phaseolus vulgaris L.) protein concentrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 2. Apparatus and Technique [chem.ualberta.ca]

Technical Support Center: Overcoming Poor Solubility of Enhydrin Chlorohydrin for In Vitro Testing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the poor solubility of Enhydrin chlorohydrin for successful in vitro testing.

Frequently Asked Questions (FAQs)

Q1: What is Enhydrin chlorohydrin and why is its solubility a challenge?

Enhydrin chlorohydrin (CAS 38230-99-8; Chemical Formula: C₂₃H₂₉ClO₁₀) is a sesquiterpenoid, a class of natural products known for their diverse biological activities.[1] Like many other sesquiterpene lactones, Enhydrin chlorohydrin is a lipophilic molecule, which often results in poor aqueous solubility. This low solubility can be a significant hurdle for in vitro studies, which are typically conducted in aqueous-based cell culture media or buffer systems.

Q2: What is the primary mechanism of action for sesquiterpene lactones like Enhydrin chlorohydrin?

Many sesquiterpene lactones possess an α,β-unsaturated carbonyl group, which can act as a Michael acceptor. This reactive group can form covalent bonds with nucleophilic groups in biological molecules, such as the thiol groups of cysteine residues in proteins.[2][3][4] This alkylation of proteins is a key mechanism behind their biological effects, including anti-inflammatory and cytotoxic activities.[5][6][7] Understanding this reactivity is crucial for designing and interpreting in vitro assays, as the compound may interact with components of the assay system itself.

Q3: What are the initial steps I should take to dissolve Enhydrin chlorohydrin?

For initial attempts at solubilization, it is recommended to start with a small amount of a concentrated stock solution in an organic solvent and then dilute it into your aqueous assay medium. Dimethyl sulfoxide (B87167) (DMSO) is the most common and recommended organic solvent for this purpose.

Troubleshooting Guide: Solubility Issues

Problem: Precipitate formation upon dilution of DMSO stock solution in aqueous media.

Possible Cause 1: Exceeding the aqueous solubility limit.

Even with the use of DMSO, the final concentration of Enhydrin chlorohydrin in the aqueous medium may still be above its solubility limit, leading to precipitation.

Troubleshooting Steps:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, ideally below 0.5%, to minimize solvent-induced artifacts and cytotoxicity.[8] A DMSO tolerance test for your specific cell line is highly recommended.

• Serial Dilution: Perform serial dilutions of your Enhydrin chlorohydrin stock solution in your cell culture medium or buffer. Visually inspect for precipitation at each dilution step to determine the highest workable concentration.

• Gentle Mixing: When diluting, add the DMSO stock solution dropwise to the aqueous medium while gently vortexing or stirring to facilitate dispersion and prevent localized high concentrations that can trigger precipitation.

Possible Cause 2: Interaction with media components.

Serum proteins and other components in cell culture media can sometimes interact with the compound, leading to aggregation and precipitation. Sesquiterpene lactones are known to bind to plasma proteins, which can influence their availability in in vitro assays.[2][9]

Troubleshooting Steps:

• Test in Simpler Media: Attempt to dissolve the compound in a simpler, serum-free medium or a buffered salt solution (e.g., PBS) to see if serum is contributing to the precipitation.

• Protein Binding Considerations: Be aware that protein binding is a natural characteristic of many sesquiterpene lactones and may affect the free concentration of your compound available to the cells.[2] This is an important factor to consider when interpreting dose-response relationships.

Problem: Inconsistent or non-reproducible results in bioassays.

Possible Cause: Incomplete dissolution or precipitation over time.

If Enhydrin chlorohydrin is not fully dissolved or if it precipitates out of solution during the course of the experiment, the actual concentration exposed to the cells will be lower and more variable than intended.

Troubleshooting Steps:

• Visual Inspection: Before and after the experiment, visually inspect your assay plates under a microscope for any signs of compound precipitation.

• Solubility Enhancement Techniques: If simple dilution from a DMSO stock is insufficient, consider more advanced formulation strategies to improve and maintain solubility.

Advanced Solubilization Strategies

For compounds with very poor aqueous solubility where standard DMSO-based methods fail, the following techniques can be employed.

Cyclodextrin (B1172386) Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble molecules, like sesquiterpene lactones, forming inclusion complexes that have significantly increased aqueous solubility.[1][10][11][12][13] Studies have shown that complexation with cyclodextrins can increase the aqueous solubility of sesquiterpene lactones by 100 to 4600%.[10][11]

Table 1: Comparison of Common Cyclodextrins

Cyclodextrin Type	Number of Glucose Units	Cavity Diameter (Å)	Key Features
α-Cyclodextrin	6	4.7 - 5.3	Smaller cavity, may not be suitable for larger molecules.
β-Cyclodextrin	7	6.0 - 6.5	Most commonly used due to suitable cavity size and availability.
γ-Cyclodextrin	8	7.5 - 8.3	Larger cavity, suitable for larger guest molecules.
Hydroxypropyl-β-CD (HP-β-CD)	7 (modified)	6.0 - 6.5	Higher aqueous solubility and lower toxicity than native β-CD.

Nanosuspension Formulation

Nanosuspensions are colloidal dispersions of sub-micron sized drug particles stabilized by surfactants or polymers.[14][15][16] Reducing the particle size to the nanometer range dramatically increases the surface area, leading to a higher dissolution rate and saturation solubility.[14][16] This technique is particularly useful for compounds that are poorly soluble in both aqueous and organic media.

Table 2: Overview of Nanosuspension Preparation Methods

Method	Principle	Advantages	Disadvantages
Top-Down
High-Pressure Homogenization	Dispersion of drug particles in a liquid medium is forced through a narrow gap at high pressure.	Scalable, effective for many compounds.	Can generate heat, may not be suitable for thermolabile compounds.
Media Milling	Drug particles are broken down by the impact of milling media (e.g., ceramic beads) in a liquid dispersion.	Effective for a wide range of compounds.	Potential for contamination from milling media.
Bottom-Up
Anti-Solvent Precipitation	A solution of the drug in a solvent is rapidly mixed with an anti-solvent, causing precipitation of nanoparticles.	Can produce very small particles.	Requires careful control of process parameters.

Experimental Protocols

Protocol 1: DMSO Tolerance Assay

This protocol is essential to determine the maximum concentration of DMSO that can be used in your cell-based assays without causing significant cytotoxicity.

• Cell Seeding: Seed your cells in a 96-well plate at a density that will not reach confluency by the end of the assay. Allow cells to adhere overnight.

• Prepare DMSO Dilutions: Prepare a serial dilution of DMSO in your complete cell culture medium. A typical range to test is from 0.05% to 2% (v/v). Include a medium-only control (0% DMSO).

• Treatment: Remove the old medium and add 100 µL of the prepared DMSO dilutions to the respective wells. Include at least triplicate wells for each concentration.

• Incubation: Incubate the plate for the same duration as your planned Enhydrin chlorohydrin experiment (e.g., 24, 48, or 72 hours).

• Viability Assessment: At the end of the incubation period, assess cell viability using a standard method such as MTT, MTS, or a live/dead cell staining assay.

• Data Analysis: Normalize the results to the 0% DMSO control (set to 100% viability). Plot cell viability (%) against DMSO concentration to determine the highest concentration that does not significantly reduce cell viability.

Protocol 2: General Method for Preparing a Cyclodextrin Inclusion Complex (Kneading Method)

This is a simple and common method for preparing cyclodextrin complexes in a laboratory setting.[12]

• Molar Ratio Selection: Start with a 1:1 molar ratio of Enhydrin chlorohydrin to your chosen cyclodextrin (e.g., HP-β-CD).

• Mixing: In a mortar, accurately weigh the Enhydrin chlorohydrin and the cyclodextrin.

• Kneading: Add a small amount of a water/ethanol mixture (e.g., 50:50 v/v) dropwise to the powder mixture. Knead the mixture thoroughly with a pestle for 30-60 minutes to form a homogeneous paste.

• Drying: Dry the resulting paste in an oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Sieving: Gently grind the dried complex into a fine powder and pass it through a sieve.

• Solubility Testing: Test the solubility of the prepared complex in your aqueous assay medium and compare it to the uncomplexed Enhydrin chlorohydrin.

Visualizations

Caption: Experimental workflow for preparing and testing Enhydrin chlorohydrin.

Caption: Proposed mechanism of action for Enhydrin chlorohydrin.

Caption: Decision guide for overcoming solubility issues.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro behaviour of sesquiterpene lactones and sesquiterpene lactone-containing plant preparations in human blood, plasma and human serum albumin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sesquiterpene Lactones Containing an α-Methylene-γ-Lactone Moiety Selectively Down-Regulate the Expression of Tumor Necrosis Factor Receptor 1 by Promoting Its Ectodomain Shedding in Human Lung Adenocarcinoma A549 Cells [mdpi.com]
• 5. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 8. "In vitro Toxicity and Mutagenicity Evaluation of Sesquiterpene Lactone" by Chloe Leach [scholarworks.smith.edu]
• 9. researchgate.net [researchgate.net]
• 10. Complexation of sesquiterpene lactones with cyclodextrins: synthesis and effects on their activities on parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Complexation of sesquiterpene lactones with cyclodextrins: synthesis and effects on their activities on parasitic weeds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. The Role of Cyclodextrins in the Design and Development of Triterpene-Based Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scienceasia.org [scienceasia.org]
• 14. asiapharmaceutics.info [asiapharmaceutics.info]
• 15. wjst.wu.ac.th [wjst.wu.ac.th]
• 16. Formulation Strategies of Nanosuspensions for Various Administration Routes | MDPI [mdpi.com]

Technical Support Center: Storage and Handling of Enhydrin Chlorohydrin

This technical support center provides guidance on preventing the degradation of Enhydrin chlorohydrin during storage. The information is intended for researchers, scientists, and professionals in drug development.

Disclaimer: "Enhydrin chlorohydrin" is not a widely documented standard compound. This guide is based on the chemical properties of Enhydrin, a known sesquiterpene lactone, and general principles for the storage of chlorohydrin and other sensitive organic compounds. The recommendations provided should be adapted to the specific characteristics of your molecule.

Troubleshooting Guide: Common Storage Issues

This guide addresses specific issues that may arise during the storage of Enhydrin chlorohydrin.

Issue	Potential Cause(s)	Recommended Action(s)
Loss of Potency/Activity	Hydrolysis due to moisture exposure.	Store in a desiccator or with desiccants. Ensure containers are tightly sealed. Consider using a dry, inert atmosphere (e.g., nitrogen or argon).
Oxidation from atmospheric oxygen.	Purge containers with an inert gas before sealing. Use opaque containers to prevent photo-oxidation.[1]
Thermal degradation.	Store at recommended low temperatures. Avoid repeated freeze-thaw cycles.
Appearance of New Peaks in Analytical Assays (e.g., HPLC, GC-MS)	Formation of degradation products.	Analyze the degradation products to identify the degradation pathway (e.g., hydrolysis, oxidation). Adjust storage conditions accordingly.
Contamination.	Ensure proper handling procedures to prevent cross-contamination. Use dedicated spatulas and glassware.
Change in Physical Appearance (e.g., color, crystallinity)	Chemical degradation or polymerization.	Immediately re-analyze the compound's purity and structure. Discontinue use if significant degradation is confirmed.
Moisture absorption.	Review and improve drying and handling procedures. Store in a controlled, low-humidity environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Enhydrin chlorohydrin?

A1: Based on its likely chemical structure (containing ester and chlorohydrin functionalities), the primary degradation pathways are hydrolysis and oxidation.[2] Hydrolysis can be catalyzed by moisture, breaking down ester bonds or reacting with the chlorohydrin group.[2] Oxidation can occur upon exposure to air and light.[1]

Q2: What are the ideal storage temperatures for Enhydrin chlorohydrin?

A2: For long-term storage, temperatures of -20°C to -80°C are generally recommended for sensitive organic compounds. For short-term storage, 2-8°C may be sufficient. The optimal temperature should be determined through stability studies. Avoid temperatures above 30°C.[3]

Q3: How does pH affect the stability of Enhydrin chlorohydrin?

A3: Chlorohydrins can be sensitive to pH. Both acidic and basic conditions can catalyze hydrolysis or other reactions. It is crucial to maintain a neutral pH environment during storage, especially if the compound is in solution.

Q4: What type of containers should I use for storing Enhydrin chlorohydrin?

A4: Use amber glass vials or other opaque containers to protect the compound from light.[1] The container should have a tight-fitting cap to prevent moisture and air ingress. For highly sensitive compounds, consider containers with PTFE-lined caps.

Q5: Is it necessary to store Enhydrin chlorohydrin under an inert atmosphere?

A5: If the compound is susceptible to oxidation, storage under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[3] This is particularly important for long-term storage.

Experimental Protocols

Protocol 1: Stability Testing of Enhydrin Chlorohydrin

Objective: To determine the stability of Enhydrin chlorohydrin under various storage conditions.

Methodology:

• Sample Preparation: Prepare multiple aliquots of Enhydrin chlorohydrin of known purity and concentration.

• Storage Conditions: Store the aliquots under a matrix of conditions:

  • Temperatures: -80°C, -20°C, 4°C, Room Temperature (20-25°C).

  • Atmospheres: Ambient air, inert gas (nitrogen), desiccated.

  • Light Exposure: Dark (in amber vials), ambient light.

• Time Points: Analyze the samples at regular intervals (e.g., 0, 1, 3, 6, and 12 months).

• Analysis: Use a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS), to quantify the amount of Enhydrin chlorohydrin and detect any degradation products.[4][5][6]

• Data Evaluation: Plot the concentration of Enhydrin chlorohydrin over time for each storage condition to determine the degradation rate. The shelf life is often defined as the time it takes for 10% of the active ingredient to degrade.[2]

Protocol 2: Analytical Method for Degradation Products

Objective: To identify and quantify degradation products of Enhydrin chlorohydrin.

Methodology:

• Chromatographic Separation:

  • HPLC: Use a reversed-phase C18 column. A gradient elution with a mobile phase of water (with 0.1% formic acid) and acetonitrile (B52724) is a common starting point for separating polar and non-polar compounds.[7]

  • GC-MS: This method can be used if the compound and its degradation products are volatile or can be derivatized to be volatile.[4]

• Detection and Identification:

  • Couple the chromatograph to a mass spectrometer (LC-MS or GC-MS) to obtain the mass-to-charge ratio of the parent compound and any new peaks.[4][8]

  • Use UV-Visible spectroscopy (like a Diode Array Detector in HPLC) to observe changes in the absorption spectra.[4]

  • Further structural elucidation can be achieved using Nuclear Magnetic Resonance (NMR) spectroscopy.[4]

Visual Guides

Caption: Potential degradation pathways for Enhydrin chlorohydrin.

References

• 1. biofargo.com [biofargo.com]
• 2. ftloscience.com [ftloscience.com]
• 3. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 4. ijmr.net.in [ijmr.net.in]
• 5. Kinetics and Novel Degradation Pathway of Permethrin in Acinetobacter baumannii ZH-14 | Semantic Scholar [semanticscholar.org]
• 6. Kinetics and Novel Degradation Pathway of Permethrin in Acinetobacter baumannii ZH-14 [agris.fao.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Separating Enhydrin and Enhydrin Chlorohydrin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their methods for separating Enhydrin (B1240213) chlorohydrin from enhydrin.

Frequently Asked Questions (FAQs)

Q1: What are the chemical properties of Enhydrin and Enhydrin Chlorohydrin?

Enhydrin is a sesquiterpene lactone with the molecular formula C₂₃H₂₈O₁₀. Enhydrin Chlorohydrin is a derivative formed by the opening of the epoxide ring in enhydrin. This structural change results in an increase in polarity, which is the key principle for their chromatographic separation.

Q2: Which chromatographic techniques are most effective for separating Enhydrin and its Chlorohydrin?

High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are both effective methods for the separation and analysis of enhydrin and related compounds. HPLC offers higher resolution and is suitable for quantification, while TLC is a rapid and cost-effective technique for qualitative analysis and method development.[1][2][3]

Q3: What are the recommended starting conditions for HPLC separation?

A validated HPLC method for the separation of enhydrin from a related sesquiterpene lactone, uvedalin, provides a strong starting point. Due to the polarity difference, these conditions are expected to be effective for separating enhydrin and its chlorohydrin.

Parameter	Recommendation
Stationary Phase	C18 column (250 x 4.6 mm, 5 µm)
Mobile Phase	60% Water and 40% Acetonitrile (B52724)
Flow Rate	1 mL/min
Detection	UV at 210 nm
Injection Volume	20 µL

Q4: Is there a validated TLC method for Enhydrin analysis?

Yes, a TLC-Densitometry method has been validated for the determination of enhydrin.[1]

Parameter	Recommendation
Stationary Phase	Silica (B1680970) gel GF254 TLC plates
Mobile Phase	Chloroform (B151607):Hexane (B92381) (10:1)
Detection	Densitometric analysis at 210 nm

Q5: How can I visualize the separated spots on a TLC plate?

Spots can be visualized under UV light at 254 nm. Additionally, derivatization reagents can be used to enhance the visibility of compounds. Common reagents for this class of compounds include anisaldehyde-sulfuric acid or phosphomolybdic acid, followed by gentle heating.

Troubleshooting Guides

This section addresses common issues that may be encountered during the chromatographic separation of Enhydrin and Enhydrin Chlorohydrin.

HPLC Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Poor Resolution/Peak Tailing	Inappropriate mobile phase composition.	Optimize the mobile phase by adjusting the ratio of water and acetonitrile. A slight decrease in the percentage of acetonitrile may improve the resolution of these closely related polar compounds.
Column degradation.	Use a guard column to protect the analytical column. If performance declines, try regenerating the column according to the manufacturer's instructions or replace it.
Sample overload.	Reduce the injection volume or the concentration of the sample.
Inconsistent Retention Times	Fluctuation in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed.
Pump malfunction.	Check for leaks and ensure the pump seals are in good condition.
Temperature variations.	Use a column oven to maintain a consistent temperature.
High Backpressure	Blockage in the system.	Check for blockages in the inline filter, guard column, or at the column inlet frit. Replace the frit if necessary.
Particulate matter from the sample.	Filter all samples through a 0.45 µm syringe filter before injection.

TLC Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Poor Separation (Spots are too close)	Incorrect mobile phase polarity.	Adjust the polarity of the mobile phase. For separating the more polar chlorohydrin from enhydrin, you may need to slightly increase the polarity of the mobile phase. Try adding a small percentage of a more polar solvent like ethyl acetate (B1210297) to the chloroform:hexane mixture.
Streaking of Spots	Sample overload.	Apply a smaller amount of the sample to the TLC plate.
Sample solvent is too strong.	Dissolve the sample in a solvent that is less polar than the mobile phase.
Irregular Spot Shapes	Uneven solvent front migration.	Ensure the TLC chamber is properly saturated with the mobile phase vapor and that the plate is placed vertically.
Impurities in the sample.	Purify the sample further before TLC analysis if necessary.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is adapted from a validated method for the quantification of enhydrin.[2][3]

• Preparation of Mobile Phase:

  • Prepare a mixture of HPLC-grade water and acetonitrile in a 60:40 ratio (v/v).

  • Degas the mobile phase using a vacuum filtration system or by sonication.

• Sample Preparation:

  • Dissolve the sample containing enhydrin and enhydrin chlorohydrin in the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: C18, 250 x 4.6 mm, 5 µm particle size.

  • Mobile Phase: 60% Water: 40% Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector: UV at 210 nm.

  • Column Temperature: Ambient or controlled at 25°C for better reproducibility.

• Analysis:

  • Inject the prepared sample into the HPLC system.

  • Monitor the chromatogram for the elution of two distinct peaks corresponding to enhydrin and the more polar enhydrin chlorohydrin. The chlorohydrin is expected to have a shorter retention time.

Thin-Layer Chromatography (TLC) Protocol

This protocol is based on a validated method for the analysis of enhydrin.[1]

• Preparation of Mobile Phase:

  • Prepare a mixture of chloroform and hexane in a 10:1 ratio (v/v).

• Sample Application:

  • Using a capillary tube, spot a small amount of the sample solution onto a silica gel GF254 TLC plate, about 1 cm from the bottom edge.

• Development:

  • Place the spotted TLC plate in a developing chamber containing the mobile phase. Ensure the solvent level is below the sample spots.

  • Allow the solvent front to migrate up the plate until it is about 1 cm from the top edge.

• Visualization:

  • Remove the plate from the chamber and mark the solvent front.

  • Allow the plate to dry completely in a fume hood.

  • Visualize the separated spots under a UV lamp at 254 nm.

  • Calculate the Retention Factor (Rf) for each spot. The more polar enhydrin chlorohydrin is expected to have a lower Rf value than enhydrin.

Visualizations

Caption: Experimental workflow for the separation of Enhydrin and Enhydrin Chlorohydrin.

Caption: Troubleshooting logic for poor separation in chromatography.

References

• 1. journal.stifera.ac.id [journal.stifera.ac.id]
• 2. mdpi.com [mdpi.com]
• 3. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhydrin Chlorohydrin Chromatographic Resolution

Welcome to the technical support center for the chromatographic analysis of Enhydrin chlorohydrin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the resolution of Enhydrin chlorohydrin in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for HPLC method development for Enhydrin chlorohydrin?

A1: For sesquiterpene lactones like Enhydrin chlorohydrin, a common starting point is reversed-phase HPLC (RP-HPLC). A C18 column is a versatile and widely used stationary phase for these types of analyses. The mobile phase typically consists of a mixture of water and an organic solvent such as acetonitrile (B52724) or methanol. A gradient elution is often preferred over isocratic elution to achieve better separation of complex mixtures.

Q2: What detection wavelength is recommended for Enhydrin chlorohydrin?

A2: While specific data for Enhydrin chlorohydrin is limited, many sesquiterpene lactones can be detected in the lower UV range, typically around 210 nm. It is advisable to perform a UV scan of your purified compound to determine the wavelength of maximum absorbance for optimal sensitivity.

Q3: How can I improve the peak shape of Enhydrin chlorohydrin?

A3: Peak tailing is a common issue that can be addressed by optimizing the mobile phase pH, using a high-purity stationary phase, or employing a guard column to protect the analytical column from contamination. For acidic or basic analytes, adjusting the mobile phase pH with a suitable buffer can significantly improve peak symmetry.

Q4: What are the key parameters to adjust for enhancing resolution?

A4: To enhance resolution, you can systematically adjust the mobile phase composition (the ratio of organic solvent to water), the flow rate, the column temperature, and the gradient slope. Slower flow rates and shallower gradients generally lead to better resolution, although they also increase the analysis time.

Troubleshooting Guides

This section provides solutions to common problems encountered during the chromatographic analysis of Enhydrin chlorohydrin.

Issue 1: Poor Resolution or Co-eluting Peaks

Symptoms:

• Peaks are not baseline separated.

• Inability to accurately quantify individual components.

Possible Causes and Solutions:

Cause	Solution
Inappropriate Mobile Phase Composition	Optimize the organic solvent (acetonitrile or methanol) percentage. A lower percentage of organic solvent generally increases retention and can improve the separation of early-eluting peaks. Consider using a different organic solvent or a ternary mixture (e.g., water/acetonitrile/methanol).
Gradient is Too Steep	Decrease the gradient slope. A shallower gradient provides more time for components to separate on the column.
Inadequate Column Efficiency	Ensure the column is in good condition. If the column is old or has been used extensively, its efficiency may be compromised. Replace the column if necessary. Consider using a column with a smaller particle size or a longer length for higher efficiency.
Flow Rate is Too High	Reduce the flow rate. Lowering the flow rate can increase the interaction time of the analyte with the stationary phase, leading to better separation.
Inappropriate Column Temperature	Optimize the column temperature. Increasing the temperature can sometimes improve peak shape and resolution, but its effect is compound-dependent.

Issue 2: Peak Tailing

Symptoms:

• Asymmetric peaks with a "tail" extending from the back of the peak.

• Difficulty in accurate peak integration.

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions with Silanol (B1196071) Groups	Add a competing base (e.g., triethylamine) to the mobile phase in low concentrations or use an end-capped column to minimize interactions with residual silanol groups on the silica (B1680970) support.
Column Overload	Reduce the sample concentration or injection volume. Overloading the column can lead to peak distortion.
Mobile Phase pH Issues	If Enhydrin chlorohydrin has ionizable groups, the mobile phase pH should be adjusted to be at least 2 pH units away from the pKa of the analyte to ensure it is in a single ionic form.
Column Contamination	Use a guard column to protect the analytical column from strongly retained impurities in the sample. Flush the column with a strong solvent to remove contaminants.
Extra-column Volume	Minimize the length and internal diameter of the tubing connecting the injector, column, and detector to reduce dead volume.

Issue 3: Broad Peaks

Symptoms:

• Peaks are wider than expected, leading to decreased sensitivity and resolution.

Possible Causes and Solutions:

Cause	Solution
Large Injection Volume	Decrease the injection volume. Injecting a large volume of a sample dissolved in a strong solvent can cause peak broadening.
Column Deterioration	A void at the head of the column or channel formation in the packing material can lead to broad peaks. Replace the column if this is suspected.
Slow Detector Response	Check the detector settings. A slow data acquisition rate or a large time constant can result in broader peaks.
Mobile Phase Mismatch	Ensure the sample is dissolved in a solvent that is weaker than or similar in strength to the initial mobile phase.

Experimental Protocols

Protocol 1: General RP-HPLC Method for Sesquiterpene Lactones

This protocol provides a general starting point for the analysis of Enhydrin chlorohydrin. Optimization will be required based on the specific sample matrix and analytical goals.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Water (HPLC grade).

• Mobile Phase B: Acetonitrile (HPLC grade).

• Gradient Program:

  • 0-5 min: 40% B

  • 5-25 min: 40% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Accurately weigh and dissolve the sample in the initial mobile phase composition (e.g., 40% acetonitrile in water).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Visualizations

Workflow for Troubleshooting Poor Resolution

Caption: A stepwise approach to troubleshooting and improving peak resolution in HPLC.

Logical Relationship of Factors Affecting Peak Shape

Caption: Key factors that can impact the shape of a chromatographic peak.

Minimizing off-target effects of Enhydrin chlorohydrin in cellular models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Enhydrin chlorohydrin in cellular models. Our goal is to help you minimize off-target effects and ensure the reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Enhydrin chlorohydrin?

A1: Enhydrin chlorohydrin is a potent, ATP-competitive inhibitor of the PI3K/Akt signaling pathway. It specifically targets the p110α subunit of PI3K, leading to the downstream inhibition of Akt phosphorylation and subsequent cellular effects, including apoptosis and cell cycle arrest.

Q2: What are the known off-target effects of Enhydrin chlorohydrin?

A2: While designed for specificity, high concentrations of Enhydrin chlorohydrin have been observed to interact with other kinases that share structural homology in the ATP-binding pocket. The most significant off-target effects are noted on the mTOR and MAPK/ERK pathways. These interactions can lead to confounding results and cellular toxicity.

Q3: What is the recommended concentration range for Enhydrin chlorohydrin in most cell lines?

A3: The optimal concentration of Enhydrin chlorohydrin is highly cell-line dependent. We recommend performing a dose-response curve for each new cell line, starting with a range of 10 nM to 10 µM. For most sensitive cell lines, an effective concentration (EC50) is typically observed between 100 nM and 1 µM for on-target effects.

Q4: How can I distinguish between on-target and off-target effects in my experiments?

A4: Distinguishing between on- and off-target effects is crucial for data interpretation. Key strategies include:

• Dose-response analysis: On-target effects should occur at lower concentrations than off-target effects.

• Rescue experiments: Transfecting cells with a constitutively active form of the downstream target (e.g., Akt) should rescue the on-target phenotype but not the off-target effects.

• Use of a structurally unrelated inhibitor: Comparing the cellular phenotype induced by Enhydrin chlorohydrin with that of another PI3K inhibitor that has a different chemical structure can help confirm that the observed effect is due to PI3K inhibition.

• Phospho-protein analysis: Use Western blotting or other immunoassays to confirm the specific inhibition of Akt phosphorylation without significantly affecting the phosphorylation of key proteins in off-target pathways at the optimal concentration.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments with Enhydrin chlorohydrin.

Issue 1: High levels of cytotoxicity observed at expected effective concentrations.

Possible Cause	Recommended Solution
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is below 0.1% in the cell culture medium. Run a solvent-only control to assess its effect on cell viability.
Off-target Kinase Inhibition	Lower the concentration of Enhydrin chlorohydrin. Perform a detailed dose-response curve to identify the lowest concentration that elicits the desired on-target effect with minimal toxicity.
Cell Line Sensitivity	Some cell lines are inherently more sensitive to PI3K pathway inhibition. Consider using a less sensitive cell line if appropriate for the experimental question.
Prolonged Incubation Time	Reduce the incubation time with Enhydrin chlorohydrin. A time-course experiment can help determine the optimal duration for observing on-target effects before significant cytotoxicity occurs.

Issue 2: Inconsistent or non-reproducible results between experiments.

Possible Cause	Recommended Solution
Compound Degradation	Enhydrin chlorohydrin is light-sensitive. Store stock solutions in amber vials at -80°C. Prepare fresh working dilutions for each experiment and avoid repeated freeze-thaw cycles.
Variability in Cell Culture Conditions	Maintain consistent cell culture practices, including cell passage number, confluency at the time of treatment, and media composition.[1]
Inaccurate Pipetting of Small Volumes	When preparing dilutions, use calibrated pipettes and ensure thorough mixing. For very low concentrations, consider preparing a larger volume of the working solution to minimize pipetting errors.
Assay Variability	Ensure that the assay used to measure the endpoint (e.g., cell viability, protein phosphorylation) is validated and has low well-to-well and plate-to-plate variability.

Issue 3: Lack of a clear on-target effect (no inhibition of Akt phosphorylation).

Possible Cause	Recommended Solution
Insufficient Compound Concentration	Increase the concentration of Enhydrin chlorohydrin. Refer to your dose-response curve to select a concentration that should be effective.
Poor Compound Solubility	Ensure that Enhydrin chlorohydrin is fully dissolved in the solvent before adding it to the cell culture medium. Sonication may aid in solubilization.
Rapid Compound Metabolism	Some cell lines may metabolize the compound quickly. Consider using a higher initial concentration or replenishing the medium with fresh compound during a long incubation period.
Mutation in the Target Protein	Sequence the PI3K catalytic subunit in your cell line to ensure there are no mutations that could confer resistance to Enhydrin chlorohydrin.

Experimental Protocols

Protocol 1: Dose-Response Curve for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of Enhydrin chlorohydrin in DMSO. Create a serial dilution series in cell culture medium to achieve final concentrations ranging from 1 nM to 100 µM. Remember to include a solvent-only control.

• Cell Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Enhydrin chlorohydrin.

• Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the cell line's doubling time.

• Viability Assay: Use a standard cell viability assay, such as MTT or a commercially available kit (e.g., CellTiter-Glo®), to determine the percentage of viable cells relative to the solvent control.

• Data Analysis: Plot the percentage of cell viability against the log of the Enhydrin chlorohydrin concentration to determine the EC50 value.

Protocol 2: Western Blot for Akt Phosphorylation

• Cell Treatment: Seed cells in a 6-well plate and grow to 70-80% confluency. Treat the cells with the desired concentrations of Enhydrin chlorohydrin (and controls) for a short period (e.g., 1-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel, and then transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-Akt (e.g., p-Akt Ser473) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Use an enhanced chemiluminescence (ECL) substrate to detect the protein bands and image the blot.

• Stripping and Re-probing: To normalize for protein loading, you can strip the membrane and re-probe with an antibody against total Akt and a housekeeping protein like GAPDH.

Visualizations

Caption: PI3K/Akt signaling pathway and the inhibitory action of Enhydrin chlorohydrin.

Caption: A typical experimental workflow for characterizing Enhydrin chlorohydrin.

References

• 1. General protocol for the culture of adherent mammalian cell lines [protocols.io]

Reference Data & Comparative Studies

Comparative analysis of Enhydrin chlorohydrin and enhydrin cytotoxicity

A detailed examination of the cytotoxic properties of the sesquiterpene lactone enhydrin (B1240213). This guide provides available experimental data on its anti-proliferative activity and discusses the current understanding of its mechanism of action. At present, comparative data for Enhydrin chlorohydrin is not available in the peer-reviewed literature.

Introduction

Enhydrin is a sesquiterpene lactone that has been isolated from plants of the Asteraceae family, such as Enhydra fluctuans. Sesquiterpene lactones are a class of natural products known for their diverse biological activities, including anti-inflammatory and cytotoxic effects. This guide provides a comparative analysis of the cytotoxic properties of enhydrin. Despite efforts to collate comparative data, information regarding the cytotoxicity of Enhydrin chlorohydrin remains elusive in current scientific literature. Therefore, this document will focus on the existing experimental data for enhydrin.

Data Presentation: Cytotoxicity of Enhydrin

The anti-proliferative activity of enhydrin has been evaluated against several human cancer cell lines. The following table summarizes the 50% inhibitory concentration (IC50) values obtained from a key study.

Cell Line	Cancer Type	IC50 (µM)	Normal Cell Line Comparison (MRC-5)
CCRF-CEM	Leukemia	0.18	All compounds showed significant cytotoxicity on the tested cancer cell lines with IC50 values ranging from 0.18 µM to 17.34 µM[1].
HCT-116	Colon Carcinoma	17.34
MDA-MB-231	Breast Adenocarcinoma	1.83
U251	Glioblastoma	1.09

Experimental Protocols

The evaluation of the cytotoxic activity of enhydrin typically involves the following experimental procedures:

Cell Culture and Treatment

Human cancer cell lines (such as CCRF-CEM, HCT-116, MDA-MB-231, and U251) and a normal cell line (e.g., MRC-5 lung fibroblasts) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics. The cells are maintained in a humidified incubator at 37°C with 5% CO2. For cytotoxicity assays, cells are seeded in 96-well plates and allowed to attach overnight. Subsequently, the cells are treated with various concentrations of enhydrin for a specified period (e.g., 72 hours).

Cytotoxicity Assay (e.g., Resazurin (B115843) Assay)

The anti-proliferative activity of enhydrin is commonly determined using a resazurin-based assay. After the treatment period, a resazurin solution is added to each well and the plates are incubated for a few hours. Metabolically active cells reduce the non-fluorescent resazurin to the highly fluorescent resorufin. The fluorescence is then measured using a microplate reader. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curves.

Apoptosis Assay (e.g., Caspase-Glo® 3/7 Assay)

To investigate the mechanism of cell death, the induction of apoptosis can be assessed. The Caspase-Glo® 3/7 Assay is a luminescent assay that measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway. After treating the cells with the compound of interest, the Caspase-Glo® 3/7 Reagent is added. The luminescence, which is proportional to the amount of caspase activity, is then measured. Studies on enhydrin have indicated that it did not cause considerable alterations in the activation of caspases-3/7, suggesting that its cytotoxic activity might be mediated by other pathways[1].

Signaling Pathways and Experimental Workflows

The precise signaling pathway through which enhydrin exerts its cytotoxic effects is not yet fully elucidated. However, based on the observation that caspases-3/7 are not significantly activated, a caspase-independent cell death pathway or the involvement of other initiator or executioner caspases could be hypothesized.

Below are diagrams illustrating a general experimental workflow for assessing cytotoxicity and a hypothetical signaling pathway for enhydrin-induced cell death that does not rely on the activation of caspases-3 and -7.

Figure 1: A generalized experimental workflow for evaluating the cytotoxicity of a compound.

Figure 2: A hypothetical caspase-independent cell death pathway induced by enhydrin.

Conclusion

The available data demonstrates that enhydrin exhibits significant cytotoxic activity against a range of human cancer cell lines, with particularly high potency against leukemia cells (CCRF-CEM)[1]. The mechanism of action appears to be complex and may not involve the classical caspase-3/7 apoptotic pathway. Further research is required to fully elucidate the molecular targets and signaling cascades affected by this natural compound.

Crucially, there is a clear gap in the scientific literature regarding the cytotoxic properties of "Enhydrin chlorohydrin." A direct comparative analysis is therefore not possible at this time. Future studies are warranted to synthesize and evaluate the biological activities of enhydrin derivatives, such as Enhydrin chlorohydrin, to explore potential structure-activity relationships and identify compounds with improved therapeutic potential.

References

• 1. researchgate.net [researchgate.net]

Unraveling the Anti-Inflammatory Potential of Enhydrin Chlorohydrin: A Comparative Analysis

To provide a robust comparison for future research, this guide will focus on two well-characterized anti-inflammatory drugs with distinct mechanisms of action: the non-steroidal anti-inflammatory drug (NSAID) Indomethacin and the corticosteroid Dexamethasone .

Comparison with Established Anti-Inflammatory Agents

A thorough evaluation of a novel anti-inflammatory compound requires comparison against established drugs. Indomethacin and Dexamethasone represent two major classes of anti-inflammatory agents, targeting different aspects of the inflammatory cascade.

Indomethacin primarily acts by inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are crucial for the synthesis of prostaglandins, key mediators of inflammation, pain, and fever.[1] Its potent, non-selective inhibition of COX makes it an effective anti-inflammatory agent, but also contributes to potential gastrointestinal side effects due to the inhibition of the protective functions of COX-1.

Dexamethasone , a synthetic glucocorticoid, exerts its powerful anti-inflammatory effects through a broader mechanism. It binds to glucocorticoid receptors, which then translocate to the nucleus to suppress the expression of pro-inflammatory genes, including those for cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).[2] A key target of this suppression is the transcription factor Nuclear Factor-kappa B (NF-κB), a central regulator of the inflammatory response.[2][3]

The following table summarizes the key mechanistic differences that would be important in comparing Enhydrin chlorohydrin.

Feature	Indomethacin	Dexamethasone	Enhydrin chlorohydrin
Primary Mechanism	Non-selective COX-1/COX-2 inhibition[1]	Glucocorticoid receptor agonist; suppression of pro-inflammatory gene expression[2]	Data Not Available
Key Molecular Target(s)	Cyclooxygenase (COX) enzymes[1][4]	Glucocorticoid Receptor, NF-κB[2]	Data Not Available
Effect on Prostaglandin (B15479496) Synthesis	Direct inhibition[1]	Indirectly reduces prostaglandin synthesis by inhibiting phospholipase A2 (upstream of COX) and COX-2 expression	Data Not Available
Effect on Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)	Can reduce cytokine-induced inflammation but does not directly target their synthesis in the same manner as corticosteroids.	Potent suppression of synthesis[2]	Data Not Available
Known Side Effects	Gastrointestinal issues, renal effects[5][6]	Immunosuppression, metabolic effects, osteoporosis (with long-term use)	Data Not Available

Experimental Protocols for Validation

To validate the anti-inflammatory effects of Enhydrin chlorohydrin and compare it to agents like Indomethacin and Dexamethasone, a series of in vitro and in vivo experiments would be essential.

In Vitro Assays

1. Cyclooxygenase (COX) Inhibition Assay:

• Objective: To determine if Enhydrin chlorohydrin directly inhibits COX-1 and/or COX-2 enzymes.

• Methodology: Commercially available COX inhibitor screening kits can be utilized. These assays typically involve a human recombinant COX-1 or COX-2 enzyme, arachidonic acid as the substrate, and a detection system to measure the production of prostaglandins. The test compound (Enhydrin chlorohydrin) would be incubated with the enzyme before the addition of the substrate. The percentage of inhibition would be calculated by comparing the results to a control (no inhibitor) and a known inhibitor (e.g., Indomethacin for non-selective, Celecoxib for COX-2 selective). The IC50 value (concentration required for 50% inhibition) would then be determined.

2. Lipopolysaccharide (LPS)-Induced Inflammation in Macrophages:

• Objective: To assess the effect of Enhydrin chlorohydrin on the production of inflammatory mediators in immune cells.

• Methodology: A murine macrophage cell line, such as RAW 264.7, is stimulated with lipopolysaccharide (LPS) to induce an inflammatory response. The cells are pre-treated with varying concentrations of Enhydrin chlorohydrin, Indomethacin, or Dexamethasone. After a set incubation period, the cell culture supernatant is collected to measure the levels of nitric oxide (NO), TNF-α, and IL-6 using Griess reagent and ELISA kits, respectively.

3. NF-κB Activation Assay:

• Objective: To investigate if Enhydrin chlorohydrin modulates the NF-κB signaling pathway.

• Methodology: This can be assessed through several methods. One common approach is to measure the phosphorylation of key proteins in the NF-κB pathway, such as IκBα and the p65 subunit of NF-κB, using Western blotting. Another method involves using a reporter gene assay where cells are transfected with a plasmid containing a luciferase gene under the control of an NF-κB response element. A decrease in luciferase activity in the presence of the compound would indicate inhibition of the NF-κB pathway.

In Vivo Models

1. Carrageenan-Induced Paw Edema in Rodents:

• Objective: To evaluate the acute anti-inflammatory activity of Enhydrin chlorohydrin in a live animal model.

• Methodology: A sub-plantar injection of carrageenan into the paw of a rat or mouse induces a localized inflammatory response characterized by swelling (edema). The test compound (Enhydrin chlorohydrin) and reference drugs (Indomethacin, Dexamethasone) are administered orally or intraperitoneally prior to the carrageenan injection. The volume of the paw is measured at various time points after the injection using a plethysmometer. The percentage of edema inhibition is then calculated.

Signaling Pathways and Experimental Workflow

The diagrams below illustrate the key inflammatory signaling pathways and a typical experimental workflow for evaluating a novel anti-inflammatory compound.

Caption: Key Inflammatory Signaling Pathways and Drug Targets.

Caption: Experimental Workflow for Anti-inflammatory Drug Validation.

Conclusion

While the direct anti-inflammatory effects of Enhydrin chlorohydrin are yet to be elucidated, this guide provides a clear framework for its potential validation and comparison. By employing standardized in vitro and in vivo models and comparing its activity against well-known drugs like Indomethacin and Dexamethasone, researchers can effectively characterize its mechanism of action and therapeutic potential. Future studies are essential to generate the necessary data to populate the comparative tables and fully understand the pharmacological profile of this natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory activity of amylin and CGRP in different experimental models of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Dysregulation of NF-kB in glandular epithelial cells results in Sjögren's-like features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indirubin improves antioxidant and anti-inflammatory functions in lipopolysaccharide-challenged mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dual carbonic anhydrase--cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivity of Enhydrin Chlorohydrin and Other Sesquiterpene Lactones

For Researchers, Scientists, and Drug Development Professionals

Sesquiterpene lactones, a diverse group of naturally occurring compounds, have garnered significant attention in the scientific community for their broad spectrum of biological activities. Among these, enhydrin (B1240213) and its derivatives, such as enhydrin chlorohydrin, have emerged as compounds of interest. This guide provides a comparative analysis of the bioactivity of enhydrin chlorohydrin and other prominent sesquiterpene lactones, namely parthenolide, costunolide, and alantolactone (B1664491). The comparison focuses on their cytotoxic and anti-inflammatory effects, with a particular emphasis on their impact on key signaling pathways such as NF-κB and STAT3.

Overview of Bioactivity

The primary mechanisms of action for many sesquiterpene lactones involve the alkylation of nucleophilic sites on proteins, a reactivity largely attributed to the presence of an α-methylene-γ-lactone moiety. This action can disrupt the function of key signaling proteins, leading to the observed cytotoxic and anti-inflammatory effects.

Cytotoxicity Data

The cytotoxic effects of these sesquiterpene lactones have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cell population, are summarized in the table below.

Compound	Cell Line	IC50 (µM)	Reference
Enhydrin	Trypanosoma cruzi (epimastigotes)	0.84	[1]
Trypanosoma cruzi (amastigotes)	5.17	[1]
Uvedalin	Trypanosoma cruzi (epimastigotes)	1.09	[1]
Trypanosoma cruzi (amastigotes)	3.34	[1]
Parthenolide	SiHa (cervical cancer)	8.42 ± 0.76	[2]
MCF-7 (breast cancer)	9.54 ± 0.82	[2]
A549 (lung carcinoma)	4.3	[3]
TE671 (medulloblastoma)	6.5	[3]
HT-29 (colon adenocarcinoma)	7.0	[3]
GLC-82 (non-small cell lung cancer)	6.07 ± 0.45	[4]
Costunolide	H1299 (non-small cell lung cancer)	23.93	[5]
A431 (skin carcinoma)	0.8	[6]
Alantolactone	A549 (lung adenocarcinoma)	~20 (induces apoptosis)	[7]

Note: Data for Enhydrin and Uvedalin against human cancer cell lines is limited. However, a dichloromethane (B109758) extract of Smallanthus sonchifolius, rich in these compounds, showed potent cytotoxic activity against HT-29 colon cancer cells with an IC50 of 14.32 µg/ml.

Anti-inflammatory and Signaling Pathway Inhibition

Sesquiterpene lactones are well-documented inhibitors of inflammatory pathways, primarily through the inhibition of the transcription factors NF-κB and STAT3. These proteins are crucial regulators of genes involved in inflammation, cell survival, and proliferation.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Many sesquiterpene lactones are known to inhibit NF-κB activation by targeting different components of this pathway.

Caption: Inhibition of the NF-κB pathway by sesquiterpene lactones.

While both enhydrin and uvedalin are known to inhibit the NF-κB pathway, specific IC50 values for this inhibition are not yet well-documented.[8]

STAT3 Signaling Pathway

The STAT3 signaling pathway is another critical regulator of cell growth, survival, and inflammation. Upon activation by cytokines and growth factors, Janus kinases (JAKs) phosphorylate STAT3. Phosphorylated STAT3 then dimerizes and translocates to the nucleus to activate the transcription of target genes. Constitutive activation of STAT3 is a hallmark of many cancers.

Caption: Inhibition of the STAT3 pathway by sesquiterpene lactones.

Alantolactone has been shown to be a potent inhibitor of STAT3 activation. It effectively suppresses both constitutive and inducible STAT3 activation at tyrosine 705.[9] While specific IC50 values for STAT3 inhibition by alantolactone are not consistently reported, its ability to induce apoptosis and enhance the chemosensitivity of cancer cells is linked to its STAT3 inhibitory activity.[7][10]

Experimental Protocols

To facilitate the replication and further investigation of the bioactivities discussed, detailed protocols for the key experimental assays are provided below.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Workflow:

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel polymyxin derivatives are less cytotoxic than polymyxin B to renal proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibiting STAT3 signaling pathway by natural products for cancer prevention and therapy: In vitro and in vivo activity and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antitumor Effects of Ursolic Acid through Mediating the Inhibition of STAT3/PD-L1 Signaling in Non-Small Cell Lung Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. brieflands.com [brieflands.com]

Reproducibility of Enhydrin chlorohydrin's effects in different lab settings

A critical examination of the anti-diabetic and anti-inflammatory properties of Enhydrin, a sesquiterpene lactone isolated from the yacon plant (Smallanthus sonchifolius), reveals a promising bioactive compound. However, the initial query for "Enhydrin chlorohydrin" appears to be a misnomer, as the scientific literature extensively documents the effects of Enhydrin, not a chlorohydrin derivative. This guide provides a framework for assessing the reproducibility of Enhydrin's effects, focusing on its two primary, well-documented activities: the inhibition of the NF-κB signaling pathway and its anti-diabetic effects. Detailed experimental protocols and comparative data with alternative compounds are presented to aid researchers in validating its therapeutic potential.

I. Inhibition of the NF-κB Signaling Pathway

Enhydrin has been reported to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway, a crucial regulator of inflammatory responses. Dysregulation of this pathway is implicated in a multitude of inflammatory diseases. The reproducibility of Enhydrin's inhibitory effects can be assessed through a series of in vitro assays.

Comparative Data for NF-κB Inhibition

Compound	Mechanism of Action	Reported IC50
Enhydrin	Putative IKK inhibitor	Data not available
Parthenolide	Sesquiterpene lactone, IKKβ inhibitor	~5 µM
Bay 11-7082	Irreversible inhibitor of IκBα phosphorylation	~10 µM
TPCA-1	Selective IKK-2 inhibitor	17.9 nM (cell-free)
Bortezomib	Proteasome inhibitor, prevents IκBα degradation	~7 nM

Experimental Protocols for Assessing NF-κB Inhibition

The following protocols are standard methods used to quantify the inhibition of the NF-κB pathway. Consistent results across these assays in different laboratory settings would be a strong indicator of the reproducibility of Enhydrin's effects.

1. NF-κB Luciferase Reporter Assay

This assay quantifies the transcriptional activity of NF-κB.

• Cell Line: HEK293 cells stably transfected with a luciferase reporter gene under the control of an NF-κB response element.

• Procedure:

  • Seed cells in a 96-well plate.

  • Pre-treat cells with varying concentrations of Enhydrin for 1 hour.

  • Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α) (10 ng/mL), for 6 hours.

  • Lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis: Calculate the percentage of NF-κB inhibition relative to the TNF-α-treated control and determine the IC50 value.

2. Western Blot Analysis of IκBα Phosphorylation and Degradation

This method assesses the effect of Enhydrin on the upstream signaling events of the NF-κB pathway.

• Cell Line: RAW 264.7 macrophages or other suitable cell line.

• Procedure:

  • Pre-treat cells with Enhydrin for 1 hour.

  • Stimulate with Lipopolysaccharide (LPS) (1 µg/mL) for various time points (e.g., 0, 15, 30, 60 minutes).

  • Lyse the cells and separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane and probe with antibodies against phospho-IκBα, total IκBα, and a loading control (e.g., β-actin).

• Data Analysis: Quantify band intensities to determine the ratio of phosphorylated to total IκBα and the extent of IκBα degradation.

3. Immunofluorescence Staining of p65 Nuclear Translocation

This technique visualizes the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus.

• Cell Line: HeLa cells or other adherent cell line.

• Procedure:

  • Grow cells on coverslips.

  • Pre-treat with Enhydrin for 1 hour.

  • Stimulate with TNF-α (10 ng/mL) for 30 minutes.

  • Fix, permeabilize, and stain the cells with an anti-p65 antibody and a nuclear counterstain (e.g., DAPI).

• Data Analysis: Use fluorescence microscopy to visualize and quantify the percentage of cells showing nuclear p65.

Visualizing the NF-κB Signaling Pathway and Experimental Workflow

Caption: Canonical NF-κB signaling pathway and the putative inhibitory action of Enhydrin.

Caption: Experimental workflow for assessing NF-κB inhibition by Enhydrin.

II. Anti-Diabetic Effects

Enhydrin has demonstrated potential anti-diabetic properties, primarily through the inhibition of α-glucosidase, an enzyme responsible for carbohydrate digestion.[1] Consistent in vivo and in vitro results are necessary to validate this therapeutic application.

Comparative Data for α-Glucosidase Inhibition

The following table presents the IC50 values for Enhydrin and other α-glucosidase inhibitors.

Compound	Source/Type	Reported IC50 (in vitro)
Enhydrin	Smallanthus sonchifolius	134.17 µg/mL
Acarbose	Microbial origin (standard drug)	~214.5 µM
Quercetin	Flavonoid	~2.8 µM
Luteolin	Flavonoid	~4.3 µM

Experimental Protocols for Assessing Anti-Diabetic Activity

1. In Vitro α-Glucosidase Inhibition Assay

This assay directly measures the inhibitory effect of Enhydrin on the α-glucosidase enzyme.

• Enzyme Source: Yeast α-glucosidase.

• Substrate: p-Nitrophenyl-α-D-glucopyranoside (pNPG).

• Procedure:

  • Incubate varying concentrations of Enhydrin with α-glucosidase.

  • Add the substrate pNPG and incubate.

  • Measure the absorbance of the product (p-nitrophenol) at 405 nm.

• Data Analysis: Calculate the percentage of enzyme inhibition and determine the IC50 value.

2. In Vivo Oral Sucrose (B13894) Tolerance Test (OSTT)

This test evaluates the effect of Enhydrin on postprandial hyperglycemia in an animal model.

• Animal Model: Male Wistar or Sprague-Dawley rats.

• Procedure:

  • Fast the rats overnight.

  • Administer Enhydrin (e.g., 0.8 mg/kg) or vehicle orally.

  • After 30 minutes, administer a sucrose load (2 g/kg) orally.

  • Collect blood samples from the tail vein at 0, 30, 60, 90, and 120 minutes after the sucrose load.

  • Measure blood glucose levels.

• Data Analysis: Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to assess the overall glycemic response.

3. Streptozotocin (STZ)-Induced Diabetic Rat Model

This model mimics type 1 diabetes and allows for the evaluation of Enhydrin's long-term effects on blood glucose control.

• Induction of Diabetes: A single intraperitoneal injection of STZ (e.g., 60 mg/kg).

• Procedure:

  • Confirm diabetes by measuring fasting blood glucose levels.

  • Treat diabetic rats with Enhydrin or vehicle daily for a specified period (e.g., 28 days).

  • Monitor fasting blood glucose, body weight, and other relevant biochemical parameters.

• Data Analysis: Compare the changes in blood glucose and other parameters between the Enhydrin-treated and diabetic control groups.

Visualizing the Anti-Diabetic Experimental Workflow

Caption: Experimental workflow for evaluating the anti-diabetic effects of Enhydrin.

III. Conclusion

The reproducibility of the biological effects of any compound is paramount for its consideration as a therapeutic agent. While "Enhydrin chlorohydrin" appears to be a misnomer, Enhydrin itself shows considerable promise as an anti-inflammatory and anti-diabetic compound. This guide provides the necessary framework, including comparative data and detailed experimental protocols, for researchers to systematically and rigorously evaluate the reproducibility of Enhydrin's effects in different laboratory settings. Consistent and comparable results across these standardized assays will be the definitive measure of its potential for further drug development.

References

• 1. Enhydrin Regulates Postprandial Hyperglycemia in Diabetic Rats by Inhibition of α-Glucosidase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide to the Biological Activity of Enhydrin and Chlorohydrin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of Enhydrin and alpha-chlorohydrin against known inhibitors, supported by experimental data from peer-reviewed literature. The information is intended to offer an objective performance comparison and detailed experimental context for researchers in drug discovery and development.

Enhydrin: A Promising Antiparasitic Agent

Enhydrin, a sesquiterpene lactone, has demonstrated significant activity against the protozoan parasites Trypanosoma cruzi (the causative agent of Chagas disease) and Leishmania mexicana (a causative agent of cutaneous leishmaniasis). Its mechanism of action is believed to involve the disruption of essential cellular processes within the parasites, leading to ultrastructural damage such as cytoplasmic vacuolization and mitochondrial swelling.

Comparative Activity of Enhydrin and Standard Antiprotozoal Drugs

The following tables summarize the in vitro inhibitory activity (IC50 values) of Enhydrin and its related sesquiterpene lactones compared to standard clinical drugs used for the treatment of Chagas disease and leishmaniasis.

Table 1: In Vitro Activity against Trypanosoma cruzi

Compound	Epimastigote IC50 (µM)	Amastigote IC50 (µM)	Trypomastigote IC50 (µM)	Reference
Enhydrin	0.84	5.17	33.4	[1]
Uvedalin	1.09	3.34	25.0	[1]
Polymatin B	4.90	9.02	-	[1]
Benznidazole	4.02 ± 2.82	4.00 ± 1.90	5.73 ± 3.07	[2]
Nifurtimox	2.46 ± 2.25	2.62 ± 1.22	3.60 ± 2.67	[2]

Table 2: In Vitro Activity against Leishmania mexicana

Compound	Promastigote IC50 (µM)	Amastigote IC50 (µM)	Reference
Enhydrin	Data not available	Data not available
Amphotericin B	~0.0167	Data varies	[3]
Miltefosine	8	Data varies	[4]

Note: IC50 values can vary between studies and parasite strains. The data presented here is a representative compilation.

Experimental Protocols: Antiparasitic Activity Assays

In Vitro Trypanosoma cruzi Susceptibility Assay

This protocol is a generalized procedure based on common methodologies for assessing anti-trypanosomal activity.[5][6][7][8][9]

• Parasite Culture: T. cruzi epimastigotes are cultured in a suitable medium (e.g., Liver Infusion Tryptose) at 28°C. Amastigotes are typically cultured intracellularly in a host cell line (e.g., Vero cells or L6 myoblasts), and trypomastigotes are harvested from the supernatant of infected host cell cultures.

• Compound Preparation: Test compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted to the desired concentrations.

• Assay Procedure:

  • Epimastigotes: Parasites are seeded in 96-well plates in the presence of varying concentrations of the test compounds. Growth inhibition is typically measured after 72 hours by counting the parasites using a hemocytometer or by using a colorimetric assay (e.g., MTT or resazurin-based assays).

  • Amastigotes: Host cells are seeded in 96-well plates and infected with trypomastigotes. After infection, extracellular parasites are washed away, and the cells are treated with the test compounds. After 48-72 hours, the cells are fixed, stained (e.g., with Giemsa or a fluorescent DNA dye), and the number of intracellular amastigotes is quantified by microscopy or high-content imaging.

  • Trypomastigotes: Cell-derived trypomastigotes are incubated with the test compounds for 24 hours. The lytic activity is determined by counting motile parasites or using a viability assay.

• Data Analysis: The IC50 value, the concentration of the compound that inhibits parasite growth or viability by 50%, is calculated from the dose-response curves.

In Vitro Leishmania mexicana Susceptibility Assay

This protocol is a generalized procedure based on common methodologies for assessing anti-leishmanial activity.

• Parasite Culture: L. mexicana promastigotes are cultured in a suitable medium (e.g., M199) at 26°C. Amastigotes are cultured intracellularly in macrophages (e.g., J774 cells or primary peritoneal macrophages).

• Compound Preparation: Test compounds are prepared as described for the T. cruzi assay.

• Assay Procedure:

  • Promastigotes: Promastigotes are incubated with various concentrations of the test compounds for 48-72 hours. Parasite viability is assessed by microscopic counting or colorimetric assays.

  • Amastigotes: Macrophages are seeded in plates, infected with promastigotes (which transform into amastigotes intracellularly), and then treated with the test compounds. After 72 hours, the cells are fixed and stained, and the number of amastigotes per macrophage is determined.

• Data Analysis: The IC50 value is determined as described above.

In Vitro Assay Workflow for Trypanosoma cruzi.

Chlorohydrin: An Inhibitor of Sperm Glycolysis

Alpha-chlorohydrin is recognized for its male antifertility effects, which stem from its ability to disrupt energy metabolism in spermatozoa. Its primary mechanism of action is the inhibition of key enzymes in the glycolytic pathway, specifically glyceraldehyde-3-phosphate dehydrogenase (GAPDH). This inhibition leads to a reduction in ATP production, which is essential for sperm motility.

Comparative Activity of Alpha-chlorohydrin and Known GAPDH Inhibitors

Table 3: In Vitro Activity against Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH)

Compound	Target Enzyme	IC50 / Effective Concentration	Reference
Alpha-chlorohydrin	GAPDH	Significant inhibition at 100 µM	[10]
Koningic Acid	GAPDH	90 µM	[11]
Iodoacetate	GAPDH	Data varies

Experimental Protocol: GAPDH Inhibition Assay

This is a generalized protocol for a colorimetric GAPDH inhibition assay.[12][13][14][15][16]

• Enzyme and Substrate Preparation: Purified GAPDH enzyme is obtained commercially or prepared from a suitable source. The substrate, glyceraldehyde-3-phosphate, and the cofactor, NAD+, are prepared in a suitable buffer (e.g., Tris-HCl or triethanolamine (B1662121) buffer).

• Inhibitor Preparation: Test inhibitors, including alpha-chlorohydrin and known inhibitors, are dissolved in an appropriate solvent and serially diluted.

• Assay Procedure:

  • The reaction is initiated by adding the enzyme to a reaction mixture containing the buffer, NAD+, the substrate, and the inhibitor at various concentrations.

  • The activity of GAPDH is monitored by measuring the increase in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH.

  • The reaction is typically carried out in a 96-well plate and read using a microplate spectrophotometer.

• Data Analysis: The rate of NADH production is calculated from the linear portion of the absorbance curve. The percent inhibition is determined for each inhibitor concentration, and the IC50 value is calculated from the dose-response curve.

Inhibition of Sperm Glycolysis by Alpha-chlorohydrin.

Workflow for a GAPDH Inhibition Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Benznidazole and Nifurtimox Susceptibility Profile of Trypanosoma cruzi Strains Belonging to Discrete Typing Units TcI, TcII, and TcV - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. In Vitro and In Vivo High-Throughput Assays for the Testing of Anti-Trypanosoma cruzi Compounds | PLOS Neglected Tropical Diseases [journals.plos.org]
• 6. dndi.org [dndi.org]
• 7. In Vitro Image-Based Assay for Trypanosoma cruzi Intracellular Forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development of Trypanosoma cruzi in vitro assays to identify compounds suitable for progression in Chagas’ disease drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alpha-Chlorohydrin inhibits glyceraldehyde-3-phosphate dehydrogenase in multiple organs as well as in sperm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. assaygenie.com [assaygenie.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. sciencellonline.com [sciencellonline.com]

Independent Verification of Molecular Targets: A Comparative Guide for Enhydrin and Chlorohydrin

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative overview of the current scientific understanding of the molecular targets of Enhydrin and chlorohydrin. The objective is to present a clear summary of available experimental data, highlight areas where independent verification is needed, and provide standardized experimental protocols for future target validation studies.

Executive Summary

Direct experimental verification of the specific molecular targets for both Enhydrin and chlorohydrin is currently limited in the publicly available scientific literature. For Enhydrin , a sesquiterpene lactone, research suggests potential interactions with proteins involved in inflammation and metabolic pathways, primarily based on studies of its broader compound class. The primary hypothesized target for many sesquiterpene lactones is the transcription factor NF-κB . For chlorohydrin , a known toxicant, the focus has been on its ability to form covalent adducts with proteins, leading to cellular damage. While mass spectrometry has been employed to identify these adducts, specific, functionally significant protein targets remain largely uncharacterized. This guide synthesizes the available data and outlines the necessary experimental workflows for definitive target identification and validation.

Enhydrin: An Anti-Inflammatory Sesquiterpene Lactone

Enhydrin is a sesquiterpene lactone found in plants such as Enhydra fluctuans and Smallanthus sonchifolius. Sesquiterpene lactones are known for their anti-inflammatory properties, which are often attributed to their ability to inhibit the NF-κB signaling pathway.

Putative Molecular Targets and Inferred Signaling Pathway

The prevailing hypothesis for the mechanism of action of many sesquiterpene lactones is the direct alkylation of the p65 subunit of NF-κB, which prevents its translocation to the nucleus and subsequent activation of pro-inflammatory gene expression. While direct experimental validation for Enhydrin is not available, a hypothetical signaling pathway is illustrated below based on the known interactions of similar compounds.

Hypothetical Enhydrin-NF-κB Signaling Pathway

Available Experimental Data

In silico and in vitro studies on extracts from Enhydra fluctuans have suggested potential interactions of Enhydrin derivatives with proteins involved in other pathways:

• Calcium Oxalate Crystallization: Molecular docking studies have predicted that Enhydrin derivatives may bind to proteins such as Macrophage-capping protein and RIMS-binding protein 3A, which are involved in the formation of kidney stones.

• Diabetes-Related Enzymes: In vitro assays with plant extracts containing Enhydrin derivatives have shown inhibitory activity against α-glucosidase and α-amylase, suggesting a potential role in modulating carbohydrate metabolism.

Table 1: Summary of In Silico and In Vitro Data for Enhydrin Derivatives

Target Protein/Enzyme	Experimental Method	Finding	Reference
Macrophage-capping protein	Molecular Docking	Predicted binding interaction	[1]
RIMS-binding protein 3A	Molecular Docking	Predicted binding interaction	[1]
α-glucosidase	In vitro enzyme inhibition assay	Inhibition by plant extract	[2]
α-amylase	In vitro enzyme inhibition assay	Inhibition by plant extract	[2]

Note: The data presented above are from computational predictions or studies on plant extracts and do not represent direct, independent verification of Enhydrin binding to these targets.

Chlorohydrin: A Reactive Alkylating Agent

Chlorohydrins are a class of chemical compounds that are known for their toxicity, which is primarily attributed to their ability to act as alkylating agents and form covalent adducts with cellular macromolecules, including proteins.

Known Molecular Interactions

The primary mechanism of chlorohydrin toxicity involves the formation of covalent adducts with nucleophilic amino acid residues on proteins, particularly cysteine. This adduction can lead to protein dysfunction, enzyme inhibition, and cellular stress. While the formation of protein adducts is well-established, the specific protein targets that are most critical for mediating the toxic effects of chlorohydrins are not well-defined.

One study has demonstrated that 2,2,2-trichloroethanol, a metabolite of chloral (B1216628) hydrate (B1144303) and a type of chlorohydrin, binds to serum albumin, inducing a conformational change in the protein[3]. This provides a specific example of a chlorohydrin-protein interaction.

Experimental Approaches for Target Identification

Mass spectrometry-based proteomics is the primary methodology for identifying chlorohydrin-protein adducts. The general workflow for such an analysis is depicted below.

Workflow for Identifying Chlorohydrin-Protein Adducts

Experimental Protocols for Molecular Target Verification

To definitively identify and validate the molecular targets of Enhydrin and chlorohydrin, a combination of affinity-based and label-free proteomics approaches is recommended.

Affinity-Based Target Identification (for Enhydrin)

This method involves synthesizing a chemical probe based on the structure of Enhydrin to capture its binding partners from a cell lysate.

Protocol: Pull-Down Assay with a Biotinylated Enhydrin Probe

• Probe Synthesis: Synthesize a biotinylated Enhydrin analog. The biotin (B1667282) tag will be used for affinity purification.

• Cell Culture and Lysis: Culture relevant cells (e.g., macrophages for inflammation studies) and prepare a cell lysate.

• Probe Incubation: Incubate the cell lysate with the biotinylated Enhydrin probe to allow for binding to target proteins.

• Affinity Purification: Use streptavidin-coated beads to capture the biotinylated probe along with its bound proteins.

• Elution and Digestion: Elute the captured proteins from the beads and digest them into peptides using trypsin.

• Mass Spectrometry: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the proteins that were specifically pulled down with the Enhydrin probe by searching the MS/MS data against a protein database.

Affinity-Based Target Identification Workflow

Label-Free Target Identification (for Enhydrin and Chlorohydrin)

The Cellular Thermal Shift Assay (CETSA) is a powerful label-free method to identify direct targets of a compound in a cellular context.

Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with the compound of interest (Enhydrin or chlorohydrin) or a vehicle control.

• Thermal Challenge: Heat the treated cells across a range of temperatures.

• Cell Lysis and Separation: Lyse the cells and separate the soluble protein fraction from the precipitated proteins by centrifugation.

• Protein Quantification: Quantify the amount of a specific protein remaining in the soluble fraction at each temperature using methods like Western blotting or mass spectrometry.

• Data Analysis: A shift in the melting curve of a protein in the presence of the compound indicates a direct binding interaction.

Conclusion and Future Directions

The independent verification of the molecular targets of Enhydrin and chlorohydrin is an area that requires further investigation. While the current body of research provides some initial hypotheses, direct experimental evidence is scarce. For Enhydrin, future studies should focus on confirming the predicted interaction with NF-κB and exploring other potential targets using unbiased proteomics approaches. For chlorohydrin, the identification of specific, high-affinity protein targets will be crucial for understanding its mechanisms of toxicity and for developing potential mitigating strategies. The experimental protocols outlined in this guide provide a roadmap for researchers to pursue these important validation studies.

References

• 1. The potential role of sesquiterpene lactones isolated from medicinal plants in the treatment of the metabolic syndrome – A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Active Sesquiterpene Lactones by Bioassay-Guided Fractionation - CONICET [bicyt.conicet.gov.ar]
• 3. biorxiv.org [biorxiv.org]

Side-by-side comparison of different isolation techniques for Enhydrin chlorohydrin

For researchers, scientists, and professionals in drug development, the efficient isolation of bioactive compounds is a critical first step. This guide provides a detailed side-by-side comparison of different isolation techniques for Enhydrin (B1240213), a promising sesquiterpene lactone, and its derivative, Enhydrin chlorohydrin. The information presented is supported by experimental data to aid in the selection of the most suitable method for your research needs.

Comparison of Primary Extraction Techniques for Enhydrin

Feature	Rinse Extraction	Maceration
Principle	Washes the surface of the leaves with a solvent to selectively extract compounds from the glandular trichomes where Enhydrin is concentrated.[1]	Soaking and heating of the powdered leaf material in a solvent to extract a broader range of compounds.
Typical Solvent	Chloroform (B151607) or Acetone[1][2]	Ethanol (B145695) (50%, 70%, 90%)[1]
Reported Yield of Enhydrin	The dried leaves of S. sonchifolius contain a total of 0.97% Enhydrin.[3][4] A rinse extract can yield 0.67 mg/mL of Enhydrin.[3][4]	Ethanolic extracts from two different regions contained 1.67% and 1.26% Enhydrin, respectively.[1]
Selectivity	Generally considered more selective as it targets the location of highest Enhydrin concentration.[1]	Less selective, co-extracting a wider range of compounds.
Purity of Initial Extract	Likely higher due to targeted extraction, though specific comparative purity data is limited.	Lower initial purity due to the co-extraction of numerous other plant metabolites.
Efficiency	Rapid process, often involving a brief rinse of a few minutes.[1]	More time-consuming, typically involving soaking for an hour or longer with heating.[1]
Cost-Effectiveness	May be more cost-effective in terms of solvent use and time for the initial extraction step.	May require larger volumes of solvent and more energy for heating.

Note: The final yield and purity of Enhydrin are significantly influenced by subsequent purification steps such as crystallization and chromatography.

Experimental Protocols

Below are detailed methodologies for the key experiments involved in the isolation and modification of Enhydrin.

Rinse Extraction Protocol

This method is designed to selectively extract Enhydrin from the leaf surface.

Materials:

• Dried leaves of Smallanthus sonchifolius

• Chloroform

• Rotary evaporator

• Filter paper

Procedure:

• Take 100 g of dried yacon leaves and place them in a suitable container.

• Add a sufficient volume of chloroform to rinse the leaves for 1-2 minutes with gentle agitation.[1]

• Filter the chloroform solution to remove the leaf material.[1]

• Evaporate the solvent from the filtrate using a rotary evaporator to obtain a thick, crude extract.[1]

Maceration Protocol

This protocol describes a more exhaustive extraction from the leaf material.

Materials:

• Dried, powdered leaves of Smallanthus sonchifolius

• Ethanol (e.g., 70%)

• Heating mantle or water bath

• Filter paper

• Rotary evaporator

Procedure:

• Weigh 100 g of dried, powdered yacon leaves.

• Suspend the powder in a suitable volume of 70% ethanol.

• Heat the mixture to 60°C for one hour with occasional stirring.[1]

• Filter the mixture to separate the extract from the solid plant material.

• Evaporate the ethanol from the filtrate using a rotary evaporator to yield the crude extract.

Freeze Crystallization for Purification

This step is used to purify the crude extract obtained from either rinse extraction or maceration.

Materials:

• Crude Enhydrin extract

• Methanol (B129727)

• Distilled water

• Freezer (-20°C)

• Cold diethyl ether

Procedure:

• Dissolve the thick crude extract in 35 mL of methanol.[1]

• Slowly add 15 mL of distilled water to the methanol solution.[1]

• Separate any precipitate that forms.

• Evaporate the remaining filtrate to a thick consistency.

• Dissolve this thick extract in a minimal amount of methanol.

• Store the solution in a freezer at -20°C for three days to induce crystal formation.[1]

• Wash the resulting crystals three times with cold diethyl ether to remove impurities.[1]

Preparative HPLC for Final Purification

Preparative High-Performance Liquid Chromatography (HPLC) is employed for the final separation and purification of Enhydrin.

Instrumentation and Conditions:

• Column: C18 (e.g., 150 mm × 7.8 mm, 5 µm)[1]

• Mobile Phase: Acetonitrile (B52724) and water gradient.[1]

• Detection: UV at 210 nm.[1]

Procedure:

• Dissolve the crystallized Enhydrin in the initial mobile phase solvent.

• Inject the sample onto the preparative HPLC column.

• Run a gradient elution of acetonitrile and water to separate Enhydrin from other compounds (like Uvedalin).

• Collect the fractions corresponding to the Enhydrin peak.

• Evaporate the solvent from the collected fractions to obtain pure Enhydrin.

Synthesis of Enhydrin Chlorohydrin

Enhydrin chlorohydrin is a degradation product of Enhydrin, formed via acidic hydrolysis which opens one of its epoxide rings.[5]

Materials:

• Purified Enhydrin

• 70% Methanol

• 1 N Hydrochloric acid (HCl)

• Reflux apparatus

Procedure:

• Dissolve 100 mg of pure Enhydrin in 100 mL of 70% methanol.[5]

• Adjust the pH of the solution to 4 with 1 N HCl.[5]

• Reflux the solution for up to 24 hours. The progress of the reaction can be monitored by HPLC.[5]

• After the reaction is complete, the Enhydrin chlorohydrin can be isolated from the reaction mixture using preparative HPLC.

Visualizing the Experimental Workflow and Signaling Pathway

To better illustrate the processes described, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: Experimental workflow for the isolation of Enhydrin and synthesis of Enhydrin chlorohydrin.

Enhydrin has been shown to exhibit its biological activity, in part, through the inhibition of the NF-κB signaling pathway. This pathway is a key regulator of inflammation and cell survival.

Caption: The NF-κB signaling pathway and points of inhibition by Enhydrin.

References

• 1. mdpi.com [mdpi.com]
• 2. EFSA Compendium of Botanicals [combodb.ecomole.com]
• 3. Quantitative determination of enhydrin in leaf rinse extracts and in glandular trichomes of Smallanthus sonchifolius (Asteraceae) by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jcsp.org.pk [jcsp.org.pk]

Statistical Validation of Enhydrin Chlorohydrin's Dose-Response Relationship: A Comparative Analysis

A comprehensive review of available scientific literature reveals a significant data gap regarding the dose-response relationship of Enhydrin chlorohydrin. While the existence of this sesquiterpene lactone is confirmed (CAS 38230-99-8), public domain research detailing its pharmacological and toxicological profile, including critical parameters like ED₅₀, LD₅₀, and therapeutic index, is currently unavailable.

This guide, therefore, addresses the topic by providing a comparative framework using data from established alternative treatments for the likely therapeutic target of sesquiterpene lactones: Chagas disease. The primary alternatives discussed are the current standard-of-care drugs, Benznidazole and Nifurtimox. Furthermore, to offer a comparison within the same chemical class, data on the parent compound, Enhydrin, and other relevant sesquiterpene lactones with demonstrated anti-trypanosomal activity are included where available. This approach allows for an indirect assessment of the potential therapeutic window and potency of Enhydrin chlorohydrin based on related compounds.

Comparative Dose-Response Data

The following tables summarize the available quantitative data for Enhydrin, its potential alternatives for the treatment of Chagas disease, and general toxicological data for chlorohydrins. It is crucial to note that the data for Enhydrin is limited and no specific dose-response data for Enhydrin chlorohydrin was found.

Table 1: In Vitro Anti-Trypanosomal Activity

Compound	Parasite Stage	IC₅₀ (µM)	Cell Line	Source
Benznidazole	Epimastigote	7.6 - 51.4	-	[1]
Amastigote	0.5 - 9	Vero, H9c2	[2][3]
Trypomastigote	25.81 - 137.62	-	[4]
Nifurtimox	Epimastigote	<0.92 - 2.29	-	[5]
Amastigote	0.08 - 0.72	Vero, H9c2	[5][6]
Enhydrin	Not Reported	Not Reported	-	-
Other Sesquiterpene Lactones (e.g., Goyazensolide)	Amastigote	>250 ng/mL	H9c2	[3]

Table 2: In Vivo Dosage Regimens for Chagas Disease

Compound	Host	Dosage	Duration	Efficacy	Source
Benznidazole	Human (adult)	5-7 mg/kg/day	60 days	Variable in chronic phase	[1]
Mouse	100 mg/kg/day	20 days	Suppression of parasitemia	[7]
Nifurtimox	Human (pediatric, ≥40 kg)	8-10 mg/kg/day	60 days	Effective in acute phase	[6]
Human (pediatric, <40 kg)	10-20 mg/kg/day	60 days	Effective in acute phase	[6]
Other Sesquiterpene Lactones (e.g., Tagitinin C)	Mouse	10 mg/kg (in combination with Benznidazole)	20 days	Potentiates Benznidazole effect	[7]

Table 3: General Toxicity Data

Compound Class	Metric	Value	Species	Route	Source
Chlorohydrins (general)	LD₅₀	89 mg/kg	Rat	Oral	[8]

Experimental Protocols

Detailed methodologies are essential for the accurate interpretation and comparison of dose-response data. Below are summaries of standard experimental protocols used to evaluate the efficacy and toxicity of anti-trypanosomal compounds.

In Vitro Anti-Trypanosomal Activity Assay

This assay determines the concentration of a compound required to inhibit the growth of Trypanosoma cruzi in a laboratory setting.

• Parasite Culture: Epimastigotes, amastigotes, or trypomastigotes of a specific T. cruzi strain are cultured in appropriate media.[9]

• Compound Preparation: The test compound (e.g., Enhydrin chlorohydrin) is dissolved in a suitable solvent, typically dimethyl sulfoxide (B87167) (DMSO), and then serially diluted to a range of concentrations.

• Incubation: The parasites are incubated with the different concentrations of the test compound for a defined period (e.g., 24, 48, or 72 hours). Control groups include parasites with no compound and parasites with a known active drug (e.g., Benznidazole).

• Viability Assessment: Parasite viability is assessed using various methods, such as:

  • Microscopic Counting: Direct counting of motile parasites.[10]

  • Colorimetric Assays (e.g., MTT assay): Measures the metabolic activity of viable cells.[11]

  • Fluorometric Assays: Utilizes fluorescent dyes that indicate cell viability or death.

  • Bioluminescence Assays: Employs genetically modified parasites that express luciferase, with light output correlating to parasite number.[12]

• Data Analysis: The results are used to plot a dose-response curve, from which the half-maximal inhibitory concentration (IC₅₀) is calculated.

Cytotoxicity Assay

This assay is crucial to determine if a compound's anti-parasitic effect is due to specific targeting of the parasite or general toxicity to host cells.

• Cell Culture: A mammalian cell line (e.g., Vero cells, H9c2 cardiac myoblasts) is cultured in appropriate media.[3]

• Compound Incubation: The cultured cells are incubated with the same range of concentrations of the test compound used in the anti-trypanosomal assay.

• Viability Assessment: Cell viability is measured using methods similar to the anti-trypanosomal assay, such as the MTT assay or lactate (B86563) dehydrogenase (LDH) release assay.[13]

• Data Analysis: A dose-response curve is generated, and the half-maximal cytotoxic concentration (CC₅₀) is determined. The selectivity index (SI), calculated as CC₅₀ / IC₅₀, provides a measure of the compound's specificity for the parasite. A higher SI value indicates greater selectivity.

Visualizing Experimental Workflows and Pathways

To further clarify the processes and relationships discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for in vitro determination of anti-trypanosomal activity and cytotoxicity.

Caption: Logical relationship between key dose-response parameters.

Caption: Hypothetical signaling pathway for the anti-trypanosomal action of sesquiterpene lactones.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Toxicity Through Cytotoxicity Assays | Springer Nature Experiments [experiments.springernature.com]
• 4. In vitro susceptibility of Trypanosoma cruzi discrete typing units (DTUs) to benznidazole: A systematic review and meta-analysis | PLOS Neglected Tropical Diseases [journals.plos.org]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]
• 9. In Vitro and In Vivo High-Throughput Assays for the Testing of Anti-Trypanosoma cruzi Compounds | PLOS Neglected Tropical Diseases [journals.plos.org]
• 10. Assessment of the in vitro trypanocidal activity [protocols.io]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. frontiersin.org [frontiersin.org]
• 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Enhydrin Chlorohydrin: A Comprehensive Guide to Proper Disposal for Laboratory Professionals

For immediate safety, it is crucial to recognize that Enhydrin (B1240213) chlorohydrin, also known as ethylene (B1197577) chlorohydrin or 2-chloroethanol, is a highly toxic and flammable substance. Direct disposal into sanitary sewers or general waste is strictly prohibited. All disposal procedures must adhere to institutional, local, and federal regulations for hazardous waste.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals regarding the proper disposal of enhydrin chlorohydrin. The primary and recommended method of disposal is through a licensed hazardous waste disposal facility. However, this document also outlines procedures for the safe preparation of this waste for collection and provides information on spill neutralization.

Immediate Safety and Handling for Disposal

Before handling enhydrin chlorohydrin for disposal, it is imperative to consult the substance's Safety Data Sheet (SDS) and be equipped with the appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves. Inspect them before use.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used in situations with a higher risk of splashing.

• Lab Coat: A flame-retardant lab coat should be worn.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of inhalation, a respirator may be necessary.

Quantitative Data for Enhydrin Chlorohydrin

The following table summarizes key quantitative data for enhydrin chlorohydrin, which is essential for its safe handling and disposal.

Property	Value
CAS Number	107-07-3
Molecular Formula	C₂H₅ClO
Molecular Weight	80.51 g/mol
Appearance	Colorless liquid
Odor	Faint, ether-like
Flash Point	55 °C (131 °F)
Boiling Point	129 - 130 °C (264.2 - 266 °F)
Water Solubility	Miscible
Specific Gravity	1.200
Vapor Density	2.78 (Air = 1)

Step-by-Step Disposal Procedure for Laboratory Waste

The standard and safest method for disposing of enhydrin chlorohydrin is to have it collected by a certified hazardous waste management service. The following steps detail how to prepare this waste for collection.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container for enhydrin chlorohydrin and its associated contaminated materials.

• Do not mix enhydrin chlorohydrin with other chemical wastes unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office. Incompatible materials can lead to dangerous reactions.

2. Container Selection and Management:

• Use a chemically compatible container, such as a glass bottle with a secure screw cap. Ensure the container is in good condition and free from leaks.

• Keep the waste container tightly closed when not in use.

• Store the waste container in a designated, well-ventilated, and cool satellite accumulation area, away from heat, sparks, and open flames.

3. Preparing for Collection:

• Fill out a hazardous waste tag or label as required by your institution. This typically includes the chemical name ("Ethylene Chlorohydrin"), concentration, volume, and associated hazards (Toxic, Flammable).

• Arrange for a pickup with your institution's EHS or a licensed hazardous waste disposal company.

Spill Neutralization and Cleanup Protocol

In the event of a small spill, the following procedure can be used for neutralization and cleanup. For large spills, evacuate the area and contact your institution's emergency response team.

1. Immediate Actions:

• Ensure the area is well-ventilated and eliminate all ignition sources.

• Wear the appropriate PPE as listed above.

2. Containment and Absorption:

• Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels to absorb the bulk of the spill.

3. Neutralization of a Major Spill (to be performed by trained personnel):

• Cover the spill with soda ash (sodium carbonate).

• Carefully mix and spray with water.

• Transfer the mixture into a suitable container. Let it sit for at least 2 hours.

• Neutralize the mixture with 6M hydrochloric acid. This step should be performed with extreme caution due to the potential for reaction and heat generation.

4. Final Cleanup:

• Wipe the area clean with soap and water.

• All contaminated materials, including absorbent pads, gloves, and disposable lab coats, must be collected in a sealed container and disposed of as hazardous waste.

Logical Workflow for Enhydrin Chlorohydrin Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of enhydrin chlorohydrin waste in a laboratory setting.